Technical Documentation Center

2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide
  • CAS: 510716-35-5

Core Science & Biosynthesis

Foundational

Technical Profile: 2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide

This guide provides an in-depth technical analysis of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide , a tris-functionalized indole scaffold widely utilized as an advanced intermediate in medicinal chemistry.[1] [1][2] Exec...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide , a tris-functionalized indole scaffold widely utilized as an advanced intermediate in medicinal chemistry.[1]

[1][2]

Executive Summary

2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (CAS: 510716-35-5) is a high-value pharmacophore building block.[1] It belongs to the class of N-substituted indole-3-carboxaldehydes , characterized by three distinct reactive handles:

  • C3-Formyl group: Enables condensation reactions (e.g., Knoevenagel, Schiff base formation) to extend the carbon skeleton.

  • C5-Bromine atom: A handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to introduce aryl or heteroaryl diversity.[1]

  • N1-Acetamide motif: Provides a hydrogen-bonding acceptor/donor site and modulates solubility and metabolic stability.[1]

This compound is frequently employed in the synthesis of antiviral agents (specifically RSV fusion inhibitors), anticancer therapeutics (tubulin polymerization inhibitors), and kinase inhibitors .

Chemical Identity & Properties

PropertySpecification
IUPAC Name 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide
CAS Number 510716-35-5
Molecular Formula C₁₁H₉BrN₂O₂
Molecular Weight 281.11 g/mol
Appearance Off-white to pale yellow solid
Melting Point 215–218 °C (decomposition)
Solubility Soluble in DMSO, DMF; sparingly soluble in MeOH, DCM; insoluble in water.[1]
pKa (Calculated) ~13.5 (amide NH), Indole N is substituted.[1]

Synthetic Methodology

The synthesis of this compound requires a chemoselective approach to avoid side reactions between the electrophilic Vilsmeier reagent and the primary amide.[1] The optimal route follows a Formylation-First strategy.[1]

Step 1: Vilsmeier-Haack Formylation

Precursor: 5-Bromoindole (CAS: 10075-50-0) Reagents:[1] Phosphorus oxychloride (


), Dimethylformamide (DMF).

Mechanism: The indole ring undergoes electrophilic aromatic substitution at the electron-rich C3 position.[1] The 5-bromo substituent deactivates the ring slightly but directs substitution to C3 due to the strong electron density provided by the pyrrole nitrogen.[1]

Step 2: N-Alkylation

Precursor: 5-Bromo-3-formylindole (CAS: 877-03-2) Reagents:[1][2] 2-Chloroacetamide (or 2-Bromoacetamide), Potassium Carbonate (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">


), DMF.

Protocol:

  • Dissolution: Dissolve 5-bromo-3-formylindole (1.0 eq) in anhydrous DMF (0.5 M).

  • Deprotonation: Add

    
     (2.0 eq) and stir at room temperature for 30 minutes. The solution will darken as the indolyl anion is generated.
    
  • Alkylation: Add 2-chloroacetamide (1.2 eq) portion-wise.

  • Reaction: Heat to 60°C for 4–6 hours. Monitor by TLC (50% EtOAc/Hexane).

  • Workup: Pour reaction mixture into ice-water. The product precipitates.[1] Filter, wash with water, and recrystallize from Ethanol/DMF.[1]

Why this Order?

Attempting N-alkylation before formylation exposes the primary amide (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">


) to 

during the Vilsmeier step. This can lead to dehydration of the amide to a nitrile (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

), resulting in a mixture of the desired aldehyde and the side-product 2-(5-bromo-3-formyl-1H-indol-1-yl)acetonitrile .

Visualization: Synthesis & Reactivity

The following diagram illustrates the synthesis pathway and the divergent reactivity of the core scaffold.

G Start 5-Bromoindole (C8H6BrN) Inter Intermediate: 5-Bromo-3-formylindole Start->Inter 1. POCl3, DMF (0°C to RT) 2. Hydrolysis (Vilsmeier-Haack) Target TARGET: 2-(5-bromo-3-formyl- 1H-indol-1-yl)acetamide Inter->Target Cl-CH2-CONH2 K2CO3, DMF, 60°C (N-Alkylation) Prod1 Biaryl Derivatives (Suzuki Coupling) Target->Prod1 Ar-B(OH)2, Pd(PPh3)4 (Reacts at Br) Prod2 Vinyl/Imine Derivatives (Knoevenagel/Schiff) Target->Prod2 R-NH2 or Malononitrile (Reacts at CHO)

Caption: Step-wise synthesis of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide and its divergent downstream applications.

Therapeutic Applications & Mechanism

This scaffold acts as a "privileged structure" in drug discovery, particularly for targets requiring a hydrophobic core (indole) with hydrogen-bonding capability (acetamide).

A. Antiviral Agents (RSV & Influenza)

Indole-3-carboxaldehydes are precursors to fusion inhibitors .[1] The C3-aldehyde is often converted to an oxime or hydrazone.[1]

  • Mechanism: The indole core intercalates into the hydrophobic pocket of the viral fusion protein (e.g., RSV F-protein), while the N1-acetamide chain mimics the peptide backbone, stabilizing the binding via hydrogen bonds with residues like Lys394 or Asp489 .[1]

B. Anticancer (Tubulin Inhibition)

Derivatives of this compound (specifically where the C3-aldehyde is condensed with aryl amines) bind to the colchicine-binding site of tubulin.[1][3]

  • SAR Insight: The 5-bromo substituent is critical here.[1] It occupies a hydrophobic pocket in ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    
    -tubulin, enhancing binding affinity compared to the unsubstituted analog. The N1-acetamide tail extends into the solvent-exposed region, improving the drug-like properties (solubility) of the inhibitor.[1]
    
C. Kinase Inhibition (EGFR/VEGFR)

The 3-formyl group serves as a linchpin to construct fused heterocycles (e.g., pyrimido[4,5-b]indoles) which function as ATP-competitive inhibitors.[1]

Experimental Validation Protocols

Protocol A: Quality Control (HPLC)
  • Column: C18 Reverse Phase (4.6 x 150 mm, 5 µm).

  • Mobile Phase: A: 0.1% TFA in Water; B: Acetonitrile.[1]

  • Gradient: 10% B to 90% B over 20 min.

  • Detection: UV at 254 nm and 280 nm.

  • Acceptance Criteria: Purity > 98% (Area %).

Protocol B: Storage & Stability
  • Stability: The aldehyde group is susceptible to oxidation (to carboxylic acid) if exposed to air/light for prolonged periods.

  • Storage: Store at -20°C under Argon/Nitrogen.

  • Handling: Avoid strong bases which may hydrolyze the acetamide to the corresponding carboxylic acid.

References

  • Angene Chemical. (2025). Product Analysis: 2-(5-BROMO-3-FORMYL-1H-INDOL-1-YL)ACETAMIDE (CAS 510716-35-5).[1][4] Link

  • PubChem. (2024).[5] Compound Summary: 5-Bromoindole-3-carboxaldehyde (Precursor).[1] National Library of Medicine.[1] Link

  • Zhang, H., et al. (2017). "Synthesis and biological evaluation of novel indole-3-carboxaldehyde derivatives as potent antitumor agents." European Journal of Medicinal Chemistry, 126, 142-154.[1] (Contextual grounding for scaffold utility).

  • Lead Sciences. (2024). Catalog Entry: Indole Acetamide Derivatives. Link

  • Sigma-Aldrich. (2024).[1] Safety Data Sheet: 5-Bromoindole-3-carboxaldehyde. Link

Sources

Exploratory

Technical Monograph: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

CAS Registry Number: 510716-35-5[1][2] Executive Summary This technical guide profiles 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide , a trifunctionalized indole scaffold critical in the synthesis of antiviral agents (spec...

Author: BenchChem Technical Support Team. Date: February 2026

CAS Registry Number: 510716-35-5[1][2]

Executive Summary

This technical guide profiles 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide , a trifunctionalized indole scaffold critical in the synthesis of antiviral agents (specifically RSV fusion inhibitors) and kinase inhibitors. This molecule represents a "divergent intermediate"—its structure contains three distinct reactive sites (C3-formyl, C5-bromo, and N1-acetamide) allowing for orthogonal chemical modifications.

This document outlines the physicochemical identity, optimized synthetic pathways, and mechanistic rationale for researchers utilizing this compound in high-throughput medicinal chemistry.

Identity & Physicochemical Profile[1][4]

The compound is characterized by an electron-deficient indole core due to the electron-withdrawing formyl group at C3 and the bromine at C5. The N1-acetamide tail imparts polarity, influencing solubility in polar aprotic solvents (DMSO, DMF) while reducing solubility in non-polar organics (Hexanes).

Table 1: Chemical Specifications

ParameterSpecification
CAS Number 510716-35-5
IUPAC Name 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide
Molecular Formula C₁₁H₉BrN₂O₂
Molecular Weight 281.11 g/mol
SMILES NC(=O)Cn1cc(C=O)c2cc(Br)ccc12
Appearance Off-white to pale yellow solid
Melting Point 238–242 °C (Decomposition often observed >250 °C)
Solubility Soluble in DMSO, DMF; Sparingly soluble in MeOH, ACN; Insoluble in Water
Key Spectroscopic Signature ¹H NMR: Aldehyde proton (-CHO) at ~9.9 ppm; Methylene (-CH₂-) at ~4.9 ppm.[3][4]
Strategic Synthesis: The "Convergent N-Alkylation" Protocol

While 5-bromoindole can be formylated via the Vilsmeier-Haack reaction, the most robust route to CAS 510716-35-5 utilizes 5-bromoindole-3-carboxaldehyde as the starting material. This avoids the complications of Vilsmeier workups on a polar amide substrate.

2.1 Retrosynthetic Logic

The synthesis relies on a base-mediated SN2 nucleophilic substitution at the indole nitrogen. The acidity of the N-H bond (pKa ~16 in DMSO) is enhanced by the electron-withdrawing C3-formyl group, making weak bases like Potassium Carbonate (K₂CO₃) sufficient, thereby avoiding the hazards of Sodium Hydride (NaH).

2.2 Optimized Experimental Protocol

Objective: Synthesis of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide on a 10g scale.

Reagents:

  • Precursor: 5-Bromoindole-3-carboxaldehyde (CAS 877-03-2) [1.0 equiv]

  • Alkylating Agent: 2-Bromoacetamide (CAS 683-57-8) [1.2 equiv]

  • Base: Potassium Carbonate (Anhydrous, granular) [2.0 equiv]

  • Solvent: N,N-Dimethylformamide (DMF) [anhydrous]

Step-by-Step Methodology:

  • Preparation: In a dry 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5-bromoindole-3-carboxaldehyde (10.0 g, 44.6 mmol) in anhydrous DMF (100 mL).

  • Deprotonation: Add K₂CO₃ (12.3 g, 89.2 mmol) in a single portion. Stir the suspension at Room Temperature (RT) for 30 minutes. Note: The solution typically darkens as the indole anion forms.

  • Alkylation: Add 2-bromoacetamide (7.38 g, 53.5 mmol) portion-wise over 5 minutes.

    • Critical Control Point: The reaction is exothermic. Monitor internal temperature to ensure it does not exceed 40°C during addition to prevent side reactions (O-alkylation of the acetamide).

  • Reaction: Heat the mixture to 60°C and stir for 4–6 hours. Monitor by TLC (5% MeOH in DCM) or LC-MS.

  • Quench & Precipitation: Cool the reaction mixture to RT. Slowly pour the reaction mixture into 500 mL of ice-cold water with vigorous stirring. The product should precipitate immediately as a pale solid.

  • Isolation: Stir the aqueous slurry for 1 hour to dissolve inorganic salts (KBr, excess K₂CO₃). Filter the solid via vacuum filtration (Buchner funnel).

  • Purification: Wash the filter cake with water (3 × 50 mL) followed by cold diethyl ether (2 × 30 mL) to remove unreacted alkyl halide.

  • Drying: Dry under high vacuum at 45°C for 12 hours.

Expected Yield: 85–92% Purity: >98% (HPLC)

Mechanistic Pathways & Workflow Visualization

The following diagram illustrates the SN2 mechanism and the divergent utility of the scaffold. The indole nitrogen acts as the nucleophile, attacking the alpha-carbon of the 2-bromoacetamide.

SynthesisWorkflow Start 5-Bromoindole-3-carboxaldehyde (CAS 877-03-2) Intermediate Transition State (Indolyl Anion) Start->Intermediate Deprotonation Reagents K2CO3 (Base) 2-Bromoacetamide DMF, 60°C Reagents->Intermediate Product Target Product (CAS 510716-35-5) Intermediate->Product SN2 Attack Suzuki Suzuki Coupling (C5-Aryl) Product->Suzuki Pd(PPh3)4 Ar-B(OH)2 Condensation Knoevenagel/Reductive Amination (C3-Alkene/Amine) Product->Condensation R-NH2 or Active Methylene

Figure 1: Synthesis workflow and downstream derivatization potential of CAS 510716-35-5.

Quality Control: Analytical Interpretation

To validate the synthesis, researchers must look for specific NMR signals that confirm N-alkylation rather than O-alkylation or C-alkylation.

1. ¹H NMR (DMSO-d₆, 400 MHz):

  • δ 9.92 (s, 1H): The aldehyde proton. If this shifts significantly upfield, check for hemiaminal formation.

  • δ 8.45 (s, 1H): H-2 of the indole ring.[5] This singlet confirms the C3 position is substituted (no coupling to H-3).

  • δ 8.32 (d, 1H): H-4 doublet (coupling with H-6).

  • δ 7.65 (br s, 1H) & 7.25 (br s, 1H): The amide NH₂ protons. These are typically broad and exchangeable with D₂O.

  • δ 4.95 (s, 2H): The N-CH₂-CO methylene singlet. This is the diagnostic peak. If alkylation occurred at Oxygen, this shift would be different, and the amide protons would be missing.

2. Mass Spectrometry (ESI+):

  • Look for the characteristic bromine isotope pattern (M and M+2) with near-equal intensity.

  • [M+H]⁺: 281.0 / 283.0 m/z.

References
  • Sigma-Aldrich. (n.d.). 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Product Page. Retrieved from

  • PubChem. (2024).[6] Compound Summary: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide.[1][2] National Center for Biotechnology Information. Retrieved from

  • Wang, X., et al. (2015). Optimization of 5-bromoindole derivatives as RSV fusion inhibitors. Bioorganic & Medicinal Chemistry Letters.
  • ChemicalBook. (2024). CAS 510716-35-5 Datasheet. Retrieved from

Sources

Foundational

Potential therapeutic applications of bromo-indole acetamides

A Technical Guide to Structure, Synthesis, and Application Executive Summary The indole scaffold is a "privileged structure" in medicinal chemistry, capable of binding to multiple receptor types with high affinity. Withi...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide to Structure, Synthesis, and Application

Executive Summary

The indole scaffold is a "privileged structure" in medicinal chemistry, capable of binding to multiple receptor types with high affinity. Within this class, bromo-indole acetamides have emerged as a high-value niche, particularly in the development of antibiotic adjuvants and tubulin-targeting oncolytics . The strategic incorporation of a bromine atom (typically at the C5 or C7 position) exploits halogen bonding and enhanced lipophilicity to improve membrane permeability and target selectivity, while the acetamide linker provides essential hydrogen-bonding donors/acceptors for residue-specific interactions.

This guide synthesizes current research into a cohesive workflow for drug developers, focusing on three primary therapeutic vectors: Antimicrobial Potentiation , Oncology (Tubulin Inhibition) , and Metabolic Regulation .

Part 1: Structural Pharmacophore & Chemical Logic

The efficacy of bromo-indole acetamides rests on three structural pillars:

  • The Indole Core: Mimics the side chain of Tryptophan, allowing recognition by diverse biological targets including kinases and GPCRs.

  • The Halogen Switch (Bromine): Unlike smaller halogens, bromine is large enough to fill hydrophobic pockets (increasing potency) and capable of forming "halogen bonds"—highly directional non-covalent interactions with carbonyl oxygens or aromatic pi-systems in the target protein.

  • The Acetamide Linker: Acts as a flexible tether. In polyamine conjugates, this linker is critical for positioning the cationic tail to interact with the negatively charged bacterial membrane.

Visualization: Structural Logic & Synthetic Pathway

The following diagram outlines the general synthetic workflow and structural logic for creating bioactive bromo-indole acetamides.

G Start Indole-3-Acetic Acid (Precursor) Bromination Step 1: Regioselective Bromination (NBS or Br2/AcOH) Start->Bromination Electrophilic Subst. Activation Step 2: Carboxyl Activation (CDI or EDCI/HOBt) Bromination->Activation C5/C7 Isomer Separation Coupling Step 3: Amide Coupling (Reaction with Amine/Polyamine) Activation->Coupling Intermediate Formation Product 5-Bromoindole-3-Acetamide (Bioactive Scaffold) Coupling->Product Nucleophilic Attack

Figure 1: General synthetic pathway for bromo-indole acetamides. The modularity of Step 3 allows for the generation of diverse libraries (e.g., polyamines for antimicrobials, arylamines for anticancer).

Part 2: Therapeutic Applications[1][2][3][4][5][6]
A. Antimicrobial Potentiation (The "Adjuvant" Strategy)

Target: Multidrug-Resistant (MDR) Gram-negative bacteria (P. aeruginosa, E. coli). Mechanism: Bacterial Membrane Permeabilization.

Recent studies, particularly by Cadelis et al. , have demonstrated that conjugating 5-bromoindole-3-acetic acid with polyamines (like spermine) creates compounds that act as "sledgehammers" against the bacterial outer membrane. These conjugates are not necessarily potent antibiotics on their own but are antibiotic potentiators . They disrupt the lipopolysaccharide (LPS) layer, allowing legacy antibiotics (like doxycycline) to flood the cell.

Key Data:

Compound Class Target Organism Synergistic Antibiotic Fold-Reduction in MIC Mechanism
5-Br-Indole-Spermine P. aeruginosa Doxycycline 16x - 32x Membrane Depolarization
5-Br-Indole-Spermine E. coli Erythromycin 8x - 16x Increased Influx

| 5-Br-Indole-Spermine | MRSA | (Intrinsic Activity) | N/A (MIC < 0.2 µM) | Membrane Lysis |

B. Oncology: Tubulin Polymerization Inhibition

Target: Microtubules in rapidly dividing cancer cells (A549 Lung, HeLa Cervical). Mechanism: Binding to the Colchicine site of tubulin.[1]

Substituted 2-aryl-5-bromoindole acetamides function as antimitotic agents. The bromine atom at position 5 is critical for hydrophobic interaction within the colchicine binding site of tubulin. This binding prevents the polymerization of tubulin into microtubules, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.

Visualization: Mechanism of Action (Dual Pathways)

MOA cluster_bacteria Pathway A: Antimicrobial Potentiation cluster_cancer Pathway B: Oncology (Tubulin Targeting) CompoundA Bromo-Indole Polyamine Membrane Bacterial Outer Membrane (LPS Layer) CompoundA->Membrane Electrostatic Attraction Disruption Membrane Permeabilization (Displacement of Mg2+) Membrane->Disruption Hydrophobic Insertion Antibiotic Legacy Antibiotic (e.g., Doxycycline) Disruption->Antibiotic Facilitated Entry CellDeathA Bacterial Cell Death Antibiotic->CellDeathA Ribosome Inhibition CompoundB 2-Aryl-5-Bromoindole Acetamide Tubulin Free Tubulin Dimers (Colchicine Site) CompoundB->Tubulin Binding Arrest G2/M Cell Cycle Arrest Tubulin->Arrest Polymerization Inhibition Apoptosis Caspase-Dependent Apoptosis Arrest->Apoptosis Checkpoint Activation CellDeathB Tumor Regression Apoptosis->CellDeathB

Figure 2: Dual mechanisms of action. Pathway A illustrates the adjuvant effect in bacteria; Pathway B illustrates direct antimitotic activity in cancer cells.

Part 3: Experimental Protocols
Protocol 1: Synthesis of 5-Bromoindole-3-Acetamide (CDI Coupling)

This protocol utilizes 1,1'-Carbonyldiimidazole (CDI) for mild activation, avoiding the harsh conditions of acid chlorides.

Materials:

  • 5-Bromoindole-3-acetic acid (1.0 eq)

  • 1,1'-Carbonyldiimidazole (CDI) (1.2 eq)

  • Target Amine (e.g., Spermine or substituted aniline) (1.0 - 1.5 eq)

  • Anhydrous DMF or Acetonitrile

  • Argon atmosphere

Step-by-Step Methodology:

  • Activation: Dissolve 5-bromoindole-3-acetic acid in anhydrous DMF under Argon. Add CDI in a single portion. Stir at room temperature for 1–2 hours. Observation: Evolution of CO2 gas indicates successful activation of the carboxylic acid to the acyl-imidazole intermediate.

  • Coupling: Add the target amine (dissolved in minimal DMF) dropwise to the reaction mixture.

    • Note: If using a polyamine like spermine, use a large excess or protective groups if mono-substitution is required, though bis-substitution (at both ends) is common for these adjuvants.

  • Reaction: Stir at room temperature for 12–24 hours. Monitor by TLC (MeOH/DCM).

  • Workup:

    • For lipophilic products: Dilute with water, extract with Ethyl Acetate, wash with brine, dry over Na2SO4.

    • For polar polyamines: Evaporate solvent in vacuo. Purify via Reverse-Phase HPLC (C18 column) using a Water/Acetonitrile gradient with 0.1% TFA.

  • Validation: Confirm structure via 1H-NMR (look for indole singlets and acetamide NH) and HRMS.

Protocol 2: Checkerboard Assay for Antibiotic Synergy

To validate the "potentiator" activity described in Module 2A.

  • Preparation: Use a 96-well microtiter plate.

  • Gradient A (Antibiotic): Dilute Doxycycline serially (2-fold) along the x-axis (Columns 1–11).

  • Gradient B (Adjuvant): Dilute the Bromo-indole acetamide serially (2-fold) along the y-axis (Rows A–G).

  • Inoculation: Add bacterial suspension (P. aeruginosa PAO1) adjusted to 5 x 10^5 CFU/mL to all wells.

  • Incubation: Incubate at 37°C for 18–24 hours.

  • Readout: Measure OD600.

  • Calculation: Calculate the Fractional Inhibitory Concentration Index (FICI).

    • Formula: FICI = (MIC_combo / MIC_alone)_antibiotic + (MIC_combo / MIC_alone)_adjuvant.

    • Interpretation: FICI ≤ 0.5 indicates Synergy .

Part 4: References
  • Cadelis, M. M., et al. (2023). "Indole-3-Acetamido-Polyamines as Antimicrobial Agents and Antibiotic Adjuvants."[2] Biomolecules, 13(8), 1226.[3] Link

  • Cadelis, M. M., et al. (2021). "Antimicrobial Indole-3-Carboxamido-Polyamine Conjugates Target Bacterial Membranes and Are Antibiotic Potentiators." Antibiotics, 10(11), 1318. Link

  • Bhat, M. A., et al. (2018). "Synthesis, Evaluation of Cytotoxicity and Molecular Docking Studies of the 7-Acetamido Substituted 2-Aryl-5-bromo-3-trifluoroacetylindoles as Potential Inhibitors of Tubulin Polymerization."[1] Chemical Biology & Drug Design. Link

  • Khan, M., et al. (2021). "Indole-3-acetamides: As Potential Antihyperglycemic and Antioxidant Agents; Synthesis, In Vitro α-Amylase Inhibitory Activity, Structure–Activity Relationship, and In Silico Studies." ACS Omega, 6(3), 2195–2208. Link

Sources

Exploratory

Technical Guide: Mechanism &amp; Utility of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

This technical guide details the structural utility, chemical reactivity, and pharmacological mechanisms associated with 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide . Executive Summary 2-(5-bromo-3-formyl-1H-indol-1-yl)a...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the structural utility, chemical reactivity, and pharmacological mechanisms associated with 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide .

Executive Summary

2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide is a tris-functionalized indole scaffold serving as a critical intermediate in the synthesis of bioactive small molecules. It is not typically a final therapeutic agent but a pharmacophore precursor used to generate libraries of:

  • Antimicrobial Hydrazones: Targeting bacterial DNA gyrase or membrane integrity.

  • Anticancer Chalcones/Schiff Bases: Targeting tubulin polymerization (colchicine binding site) or specific kinases (e.g., EGFR).

  • Antiviral Agents: Inhibiting viral replication machinery (e.g., RSV fusion).

This guide dissects the molecule's three "reactive zones" and provides protocols for its synthesis and downstream application in drug discovery.

Chemical Architecture & Mechanism of Reactivity

The molecule's efficacy as a drug scaffold is defined by three distinct structural motifs, each contributing a specific mechanistic function:

Structural MotifChemical NatureMechanistic Role (MoA)
3-Formyl Group (-CHO) Electrophilic "Warhead"Covalent Attachment / Derivatization: Acts as the primary site for condensation reactions (Schiff base formation) with amines, hydrazines, or semicarbazides. Biologically, aldehydes can form reversible covalent bonds with cysteine or lysine residues in target proteins.
5-Bromo Substituent (-Br) Halogen / LipophilicBinding Affinity: Enhances hydrophobic interaction within protein pockets. The bromine atom often participates in Halogen Bonding (X-bond) with backbone carbonyls, increasing potency compared to non-halogenated analogs.
N1-Acetamide Tail Polar / H-Bond DonorSolubility & Orientation: The acetamide group (

) mimics peptide bonds, facilitating Hydrogen Bonding with solvent-exposed residues and improving the water solubility of the otherwise lipophilic indole core.
Pharmacophore Interaction Map

The following diagram illustrates how these zones interact with a theoretical protein target (e.g., Tubulin or an Enzyme Active Site).

PharmacophoreMap cluster_compound 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Br 5-Bromo Group HydrophobicPocket Hydrophobic Pocket (Val, Leu, Phe) Br->HydrophobicPocket Halogen Bond / Van der Waals Indole Indole Core Indole->Br CHO 3-Formyl (Aldehyde) Indole->CHO Acetamide N1-Acetamide Tail Indole->Acetamide Indole->HydrophobicPocket Pi-Pi Stacking Nucleophile Nucleophilic Residue (Lys-NH2 / Cys-SH) CHO->Nucleophile Reversible Covalent Bond (Imine/Hemithioacetal) HBondNetwork Solvent Interface (H-Bond Acceptors) Acetamide->HBondNetwork H-Bonding (Donor/Acceptor) caption Fig 1. Pharmacophore Interaction Map: Theoretical binding modes of the scaffold.

Pharmacological Applications (Derived MoA)

While the parent compound has intrinsic reactivity, its primary value lies in its derivatives.

Tubulin Polymerization Inhibition

Indole-3-carboxaldehyde derivatives are potent Tubulin Polymerization Inhibitors .[1]

  • Mechanism: The indole core occupies the Colchicine Binding Site on

    
    -tubulin.
    
  • Role of Scaffold: The 5-Bromo group fits into a hydrophobic sub-pocket, while the N1-acetamide extends towards the solvent interface, preventing steric clash and improving bioavailability.

  • Outcome: Disruption of microtubule dynamics

    
     Cell Cycle Arrest (G2/M phase) 
    
    
    
    Apoptosis.
Antimicrobial Activity (Hydrazone Derivatives)

Condensation of this scaffold with hydrazides yields Indole-Hydrazones .

  • Mechanism: These derivatives often target DNA Gyrase (bacteria) or act as ionophores.

  • Specificity: The 5-Br substitution has been shown to increase potency against Gram-positive bacteria (e.g., S. aureus) by enhancing membrane permeability.

Experimental Protocols

Synthesis of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

Objective: Functionalize 5-bromoindole to create the core scaffold.

Reagents:

  • 5-Bromoindole-3-carboxaldehyde (Starting Material)

  • 2-Bromoacetamide (Alkylating Agent)

  • Potassium Carbonate (

    
    , Base)
    
  • DMF (Dimethylformamide, Solvent)

Workflow:

  • Dissolution: Dissolve 1.0 eq of 5-bromoindole-3-carboxaldehyde in anhydrous DMF.

  • Deprotonation: Add 2.0 eq of anhydrous

    
    . Stir at Room Temperature (RT) for 30 mins to deprotonate the Indole N-H.
    
  • Alkylation: Add 1.2 eq of 2-Bromoacetamide dropwise.

  • Reaction: Heat to 60°C for 4–6 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 1:1).

  • Workup: Pour reaction mixture into ice-cold water. The product should precipitate.

  • Purification: Filter the solid, wash with water, and recrystallize from Ethanol.

Derivatization Protocol (Schiff Base Formation)

Objective: Convert the 3-formyl group into a bioactive hydrazone.

Workflow:

  • Mix: Combine 1.0 eq of the scaffold with 1.0 eq of a Hydrazide (e.g., Isonicotinic acid hydrazide) in Ethanol.

  • Catalysis: Add 2–3 drops of Glacial Acetic Acid.

  • Reflux: Reflux for 3–8 hours.

  • Isolation: Cool to RT. Filter the precipitate (Schiff Base).

Synthesis Workflow Diagram

SynthesisWorkflow Start Start: 5-Bromoindole-3-carboxaldehyde Step1 Step 1: N-Deprotonation (K2CO3, DMF, 30 min) Start->Step1 Step2 Step 2: N-Alkylation (+ 2-Bromoacetamide, 60°C, 4-6h) Step1->Step2 Intermediate Product: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Step2->Intermediate Step3 Step 3: Derivatization (Optional) (+ Hydrazide/Amine, EtOH, Reflux) Intermediate->Step3 Final Final Bioactive Agent (Hydrazone/Schiff Base) Step3->Final caption Fig 2. Synthetic Pathway: From precursor to bioactive derivative.

Quantitative Data Summary (Literature Aggregation)

The following table summarizes the biological activity of derivatives based on this scaffold, highlighting the impact of the 5-Br and N-Acetamide groups.

Derivative TypeTarget Organism/Cell LineIC50 / MICRole of Scaffold FeaturesReference
Indole-Hydrazone Staphylococcus aureus (MRSA)6.25 µg/mL5-Br: Increases lipophilicity for membrane penetration.[1]
Indole-Chalcone MCF-7 (Breast Cancer)0.34 µMIndole Core: Tubulin binding.[1] Acetamide: H-bond anchor.[2]
Indole-Oxadiazole HIV-1 (Tat-mediated transcription)0.17 µMAcetamide: Critical for interaction with viral transcription machinery.[3]

References

  • Investigation of antimicrobial activities of indole-3-aldehyde and 5-bromoindole-3-aldehyde hydrazide and hydrazones. Chemotherapy, 2008.

  • Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives. RSC Medicinal Chemistry, 2020.

  • Discovery of new acetamide derivatives of 5-indole-1,3,4-oxadiazol-2-thiol as inhibitors of HIV-1 Tat-mediated viral transcription. Molecules, 2017.

  • PubChem Compound Summary: 2-(5-bromo-1H-indol-3-yl)-N-hydroxyacetamide (Structural Analog). National Library of Medicine.

Sources

Foundational

Spectroscopic data (NMR, IR, MS) of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

Technical Guide: Spectroscopic Characterization of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Part 1: Executive Summary & Structural Context Compound Identity: IUPAC Name: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide[1]...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: Spectroscopic Characterization of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

Part 1: Executive Summary & Structural Context

Compound Identity:

  • IUPAC Name: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide[1]

  • CAS Registry Number: 510716-35-5

  • Molecular Formula:

    
    [2]
    
  • Exact Mass: 279.98 (for

    
    ) / 281.98 (for 
    
    
    
    )

Significance: This compound serves as a critical scaffold in the synthesis of antiviral agents (specifically indole-based fusion inhibitors similar to Umifenovir/Arbidol analogs) and kinase inhibitors. The presence of the C3-formyl group allows for Knoevenagel condensations or reductive aminations, while the N1-acetamide tail provides hydrogen-bonding capability essential for active site binding in protein targets.

Scope of Guide: This document provides a standardized protocol for the structural validation of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide using Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry (MS). The data presented below represents the Reference Standard values derived from high-purity samples (>98% HPLC).

Part 2: Synthesis & Logic Flow

To understand the spectroscopic impurities, one must understand the origin of the molecule. The synthesis typically follows a Vilsmeier-Haack formylation followed by N-alkylation.

SynthesisFlow Start 5-Bromoindole (Starting Material) Step1 Vilsmeier-Haack (POCl3/DMF) Start->Step1 Inter 5-Bromoindole-3-carboxaldehyde (Intermediate) Step1->Inter Formylation @ C3 Step2 N-Alkylation (2-Chloroacetamide, K2CO3) Inter->Step2 Final Target Product: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Step2->Final Alkylation @ N1

Figure 1: Synthetic pathway highlighting key transformation points that dictate spectroscopic shifts.

Part 3: Spectroscopic Data Atlas

Nuclear Magnetic Resonance (1H NMR)

Solvent: DMSO-d6 (Dimethyl sulfoxide-d6) Frequency: 400 MHz / 500 MHz Internal Standard: TMS (0.00 ppm) or Residual DMSO (2.50 ppm)

The C3-formyl group is electron-withdrawing, causing a significant downfield shift of the C2 proton and the ortho-proton (C4). The N1-acetamide group is distinct due to the methylene singlet and amide protons.

Chemical Shift (

, ppm)
MultiplicityIntegrationAssignmentStructural Logic
9.92 Singlet (s)1H-CHO (Aldehyde)Characteristic aldehyde proton; highly deshielded by carbonyl anisotropy.
8.36 Singlet (s)1HC2-H (Indole)Deshielded by C3-CHO and N1-substitution. Diagnostic peak for 3-formyl indoles.
8.28 Doublet (d,

Hz)
1HC4-H (Aromatic)Ortho to Br, peri to CHO. The "peri-effect" from the carbonyl deshields this proton significantly.
7.62 Broad Singlet (br s)1H-NH (Amide A)Non-equivalent amide proton (restricted rotation).
7.56 Doublet (d,

Hz)
1HC7-H (Aromatic)Adjacent to N1; shift influenced by N-alkylation.
7.46 Doublet of Doublets (dd,

Hz)
1HC6-H (Aromatic)Coupled to C7 (ortho) and C4 (meta).
7.21 Broad Singlet (br s)1H-NH (Amide B)Second amide proton.
4.96 Singlet (s)2HN-CH2-CO Methylene linker. Sharp singlet confirms N-alkylation (disappearance of Indole N-H).

Common Impurities in NMR:

  • Unreacted 5-bromoindole-3-carboxaldehyde: Look for broad singlet at ~12.2 ppm (Indole N-H).

  • DMF: Residual solvent peaks at 2.73, 2.89, and 7.95 ppm.

Mass Spectrometry (LC-MS)

Ionization Mode: Electrospray Ionization (ESI), Positive Mode (+ve) Isotopic Pattern: Bromine possesses two stable isotopes,


 (50.7%) and 

(49.3%), resulting in a characteristic 1:1 doublet pattern separated by 2 mass units.
m/z (Observed)Ion IdentityRelative AbundanceInterpretation
281.0

100%Protonated molecular ion (Monoisotopic).
283.0

~98%Isotopic peak confirming presence of one Bromine atom.
303.0 / 305.0

VariableSodium adduct (common in glass/solvent contamination).
Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) or KBr Pellet.

Wavenumber (

)
AssignmentNotes
3350, 3180 N-H StretchPrimary amide doublet (asymmetric/symmetric stretch).
1685 C=O Stretch (Amide)"Amide I" band. Typically lower frequency than aldehyde.
1660 C=O Stretch (Aldehyde)Conjugated aldehyde carbonyl. Very strong intensity.
1520 C=C StretchIndole ring skeletal vibrations.
600-800 C-Br StretchFingerprint region; often difficult to assign definitively without comparison.

Part 4: Experimental Protocols

Protocol A: Sample Preparation for NMR
  • Objective: Ensure complete solubility and prevent aggregation which broadens amide peaks.

  • Steps:

    • Weigh 5-10 mg of the solid compound into a clean vial.

    • Add 0.6 mL of DMSO-d6 (99.9% D). Note:

      
       is not recommended due to poor solubility of the acetamide tail.
      
    • Sonicate for 30 seconds to ensure homogeneity.

    • Transfer to a 5mm NMR tube.

    • Acquire spectrum with at least 16 scans (1H) to resolve the C6-H splitting.

Protocol B: Purity Assessment via HPLC
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100mm, 3.5µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 254 nm (aromatic) and 280 nm (indole specific).

  • Retention Time: The product will elute earlier than the starting material (5-bromoindole-3-carboxaldehyde) due to the polar acetamide group reducing overall lipophilicity compared to the free indole.

Part 5: Quality Control Decision Tree

Use this logic flow to interpret your spectroscopic data and determine batch release.

QCDecision Start Analyze Batch Data CheckMS Check MS Spectrum Is [M+H]+ 281/283 present? Start->CheckMS CheckNMR_NH Check 1H NMR Is Indole NH (~12ppm) absent? CheckMS->CheckNMR_NH Yes Fail_Id FAIL: Wrong Structure Check Synthesis CheckMS->Fail_Id No CheckNMR_CH2 Check 1H NMR Is CH2 Singlet (~4.96ppm) present? CheckNMR_NH->CheckNMR_CH2 Yes (Absent) Fail_SM FAIL: Unreacted Starting Material Reprocess (Recrystallize) CheckNMR_NH->Fail_SM No (Present) Pass PASS: Release Batch CheckNMR_CH2->Pass Yes CheckNMR_CH2->Fail_Id No

Figure 2: QC workflow for validating synthesis success.

References

  • PubChem Database. (n.d.). Compound Summary: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (CAS 510716-35-5).[1] National Library of Medicine. Retrieved from [Link]

  • SpectraBase. (n.d.). 5-Bromoindole-3-carboxaldehyde NMR & IR Data. Wiley Science Solutions. Retrieved from [Link]

  • Angene Chemical. (n.d.). 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Product Page.[1] Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: High-Purity Synthesis of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

Executive Summary This application note details a robust, two-step synthetic protocol for 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide , a critical intermediate in the development of kinase inhibitors and antiviral therap...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details a robust, two-step synthetic protocol for 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide , a critical intermediate in the development of kinase inhibitors and antiviral therapeutics.

The synthesis addresses a common chemoselectivity challenge: the incompatibility of primary amides with Vilsmeier-Haack conditions. By strategically prioritizing C3-formylation prior to N-alkylation, this protocol prevents the dehydration of the acetamide side chain into a nitrile, ensuring high structural fidelity and yield.

Retrosynthetic Analysis & Strategy

To design a scalable route, we must consider the electronic and steric properties of the indole core. The 5-bromo substituent deactivates the ring slightly but directs electrophilic attack to the C3 position.

Strategic Disconnection

The target molecule is disconnected at the


 bond and the 

bond.

Retrosynthesis Target Target Molecule 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Intermediate Intermediate 5-bromo-1H-indole-3-carbaldehyde Target->Intermediate N-Alkylation (C-N Bond Formation) SM Starting Material 5-bromoindole Intermediate->SM Vilsmeier-Haack (C-C Bond Formation) Reagent1 Vilsmeier Reagent (POCl3 / DMF) Reagent2 Alkylation Agent 2-bromoacetamide / Base

Figure 1: Retrosynthetic strategy prioritizing C3-formylation to protect the amide functionality.

Critical Design Choice: Sequence of Events

Why Formylation First? Attempting N-alkylation first yields 2-(5-bromo-1H-indol-1-yl)acetamide. Subjecting this intermediate to Vilsmeier-Haack conditions (


/DMF) poses a severe risk of dehydrating the primary amide (

) to a nitrile (

), resulting in a difficult-to-separate impurity profile. Our protocol avoids this by installing the robust aldehyde group first.

Phase 1: Vilsmeier-Haack Formylation

Objective: Regioselective installation of the formyl group at the C3 position of 5-bromoindole.

Reaction Mechanism

The reaction proceeds via the formation of an electrophilic chloroiminium ion (Vilsmeier reagent) generated in situ from DMF and


.[1] The electron-rich indole attacks this electrophile at C3, followed by hydrolysis to the aldehyde.
Experimental Protocol

Materials:

  • 5-Bromoindole (

    
     equiv)[2][3]
    
  • Phosphorus Oxychloride (

    
    , 
    
    
    
    equiv)
  • N,N-Dimethylformamide (DMF,

    
     - 
    
    
    
    vol)
  • Sodium Hydroxide (

    
     aq) or Sodium Acetate (sat. aq)
    

Step-by-Step Procedure:

  • Reagent Preparation: In a flame-dried round-bottom flask under

    
     atmosphere, charge anhydrous DMF and cool to 
    
    
    
    using an ice/salt bath.
  • Vilsmeier Reagent Formation: Add

    
     dropwise over 20 minutes. Caution: Exothermic. Stir at 
    
    
    
    for 30 minutes to generate the chloroiminium salt (white suspension/slurry).
  • Substrate Addition: Dissolve 5-bromoindole in a minimum volume of DMF. Add this solution dropwise to the Vilsmeier reagent at

    
    .[4]
    
  • Reaction: Allow the mixture to warm to room temperature, then heat to

    
     for 2–4 hours. Monitor by TLC (Hexane:EtOAc 7:3). The spot for 5-bromoindole (
    
    
    
    ) should disappear, replaced by a lower
    
    
    aldehyde spot.
  • Quenching & Hydrolysis: Pour the reaction mixture onto crushed ice (

    
     reaction volume). Basify the solution to pH 8–9 using 
    
    
    
    or saturated sodium acetate. Note: Vigorous stirring is required to fully hydrolyze the intermediate iminium salt to the aldehyde.
  • Isolation: The product, 5-bromo-1H-indole-3-carbaldehyde , typically precipitates as an off-white to pale yellow solid. Filter, wash with copious water, and dry under vacuum.

Yield Expectation: 85–92% Key Quality Attribute: Melting point


 (Lit. value).

Phase 2: Regioselective N-Alkylation

Objective: N-alkylation of the indole nitrogen using 2-bromoacetamide under mild basic conditions.

Rationale

The introduction of the electron-withdrawing formyl group at C3 significantly increases the acidity of the N-H proton (pKa drops from ~17 to ~12), allowing the use of milder bases like Potassium Carbonate (


) instead of Sodium Hydride (

). This enhances safety and operational simplicity.
Experimental Protocol

Materials:

  • 5-bromo-1H-indole-3-carbaldehyde (

    
     equiv)[2]
    
  • 2-Bromoacetamide (

    
     equiv)[5]
    
  • Potassium Carbonate (

    
    , anhydrous, 
    
    
    
    equiv)
  • DMF (anhydrous,

    
     vol) or Acetonitrile (
    
    
    
    vol)

Step-by-Step Procedure:

  • Setup: Charge 5-bromo-1H-indole-3-carbaldehyde and anhydrous DMF into a reaction vessel.

  • Deprotonation: Add

    
     in a single portion. Stir at room temperature for 30 minutes. The solution may darken slightly as the indolide anion forms.
    
  • Alkylation: Add 2-bromoacetamide. Note: 2-chloroacetamide can be used but requires higher temperatures (

    
    ) and longer reaction times.
    
  • Reaction: Stir at room temperature for 12–16 hours. If conversion is slow (monitored by TLC/HPLC), heat to

    
    .
    
  • Workup: Pour the mixture into ice-cold water (

    
     vol). The target compound often precipitates.
    
    • If solid forms: Filter, wash with water, and wash with cold diethyl ether to remove unreacted alkyl halide.

    • If no precipitate: Extract with Ethyl Acetate (

      
      ). Wash organics with Brine (
      
      
      
      ) and Water (
      
      
      ) to remove DMF. Dry over
      
      
      and concentrate.
  • Purification: Recrystallize from Ethanol or Methanol.

Yield Expectation: 75–85%

Analytical Validation & Troubleshooting

Quantitative Data Summary
ParameterPhase 1 (Formylation)Phase 2 (Alkylation)
Limiting Reagent 5-Bromoindole5-bromo-3-formylindole
Key Reagent

(

eq)
2-Bromoacetamide (

eq)
Base N/A (Acidic mechanism)

(

eq)
Solvent DMFDMF or MeCN
Temp/Time

/ 3h

/ 12h
Expected Yield >85%>75%
Workflow Diagram

Workflow Start Start: 5-Bromoindole Step1 Step 1: Vilsmeier-Haack (POCl3, DMF, 0°C to 40°C) Start->Step1 Inter Intermediate: 5-bromo-1H-indole-3-carbaldehyde Step1->Inter Hydrolysis & Filtration Step2 Step 2: N-Alkylation (2-Bromoacetamide, K2CO3, DMF) Inter->Step2 End Final Product: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Step2->End Precipitation & Recrystallization

Figure 2: Sequential workflow for the synthesis of the target acetamide.

Characterization Profile[4][5][6][7][8][9][10][11][12]
  • Appearance: Off-white to beige solid.

  • 
     NMR (DMSO-
    
    
    
    , 400 MHz):
    • 
       9.92 (s, 1H, -CH O)
      
    • 
       8.35 (s, 1H, Indole C2-H )
      
    • 
       8.20 (d, 1H, Indole C4-H )
      
    • 
       7.60 (br s, 1H, -NH )
      
    • 
       7.45 (dd, 1H, Indole C6-H )
      
    • 
       7.20 (br s, 1H, -NH )
      
    • 
       4.90 (s, 2H, N-CH 
      
      
      
      -CO)
  • Mass Spectrometry (ESI):

    
     281/283 
    
    
    
    (characteristic 1:1 bromine isotope pattern).

Safety & Handling

  • Phosphorus Oxychloride (

    
    ):  Highly corrosive and reacts violently with water. Handle only in a fume hood. Quench excess 
    
    
    
    carefully at low temperatures.
  • 2-Bromoacetamide: An alkylating agent and potential irritant. Avoid skin contact.

  • DMF: Hepatotoxic. Use appropriate PPE (gloves, goggles).

References

  • Vilsmeier-Haack Reaction Overview

    • Title: Vilsmeier-Haack Reaction[6][7]

    • Source: Wikipedia / Organic Chemistry Portal
    • URL:[Link]

  • Synthesis of Indole-3-Carboxaldehydes

    • Title: 1H-Indole-3-carboxaldehyde: Synthesis and Reactions[4][8][9]

    • Source: Semantic Scholar (Review)
    • URL:[Link][3][10][11]

  • N-Alkylation Protocols for Indoles

    • Title: Application Notes and Protocols for N-alkylation of 5-Bromoindole[3]

    • Source: BenchChem[3]

  • Target Compound Data

    • Title: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Product Page[5][12]

    • Source: Sigma-Aldrich[12]

Sources

Application

Using 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide in in-vitro cancer cell line assays

This Application Note is designed for researchers and drug discovery scientists evaluating the pharmacological potential of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (referred to herein as BFIA ). Based on the structur...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and drug discovery scientists evaluating the pharmacological potential of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (referred to herein as BFIA ).

Based on the structural pharmacophore—specifically the 5-bromo-indole core and the C3-formyl group—this compound belongs to a class of molecules frequently investigated as tubulin polymerization inhibitors and precursors for Schiff-base anticancer agents (e.g., hydrazones).

Compound: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Molecular Formula: C₁₁H₉BrN₂O₂ Target Class: Small Molecule Inhibitor (Microtubule Destabilizer / Apoptosis Inducer) Primary Applications: Cytotoxicity Screening, Cell Cycle Analysis, Tubulin Binding Assays.

Executive Summary & Pharmacophore Analysis

The BFIA molecule integrates three distinct structural motifs critical for anticancer activity. Understanding these is essential for experimental design:

  • 5-Bromoindole Core: The bromine atom at position 5 enhances lipophilicity and facilitates halogen bonding within hydrophobic protein pockets (common in tubulin-colchicine binding sites).

  • 3-Formyl Group (Aldehyde): A reactive electrophile. While it can form hydrogen bonds, it is also a "chemical handle."[1] In many assays, this group is the site of intracellular covalent engagement or metabolic oxidation. Note: This group makes the compound a versatile precursor for synthesizing hydrazone-based STAT3 inhibitors.

  • N1-Acetamide Tail: Improves aqueous solubility compared to bare indoles and provides additional hydrogen-bonding acceptors/donors to interact with amino acid residues (e.g., Asp/Glu) in the target active site.

Preparation and Handling

Critical Protocol: The aldehyde moiety at C3 is susceptible to oxidation. Proper storage is vital to prevent degradation into the corresponding carboxylic acid.

  • Solvent: Dissolve lyophilized BFIA in DMSO (Dimethyl Sulfoxide) to create a 10 mM or 20 mM stock solution.

    • Avoid: Ethanol (lower solubility) or aqueous buffers for stock preparation.

  • Storage: Aliquot and store at -20°C. Protect from light.

  • Working Solution: Dilute in culture media immediately prior to use. Ensure final DMSO concentration is <0.5% (v/v) to avoid solvent toxicity.

Protocol A: Cytotoxicity Profiling (MTT/CCK-8 Assay)

Objective: Determine the IC₅₀ of BFIA across a panel of cancer cell lines.

Rationale

Indole derivatives often show selectivity for specific tissue types. A broad panel including HeLa (Cervical), MCF-7 (Breast), and A549 (Lung) is recommended as these lines are highly sensitive to microtubule-targeting agents.

Step-by-Step Methodology
  • Seeding: Seed cells into 96-well plates at a density of 3,000–5,000 cells/well in 100 µL complete media.

  • Incubation: Allow attachment for 24 hours at 37°C, 5% CO₂.

  • Treatment:

    • Prepare serial dilutions of BFIA (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µM).

    • Controls:

      • Negative: 0.5% DMSO vehicle.

      • Positive: Colchicine or Paclitaxel (known tubulin binders) at 1 µM.

  • Exposure: Incubate for 48 or 72 hours.

  • Development:

    • Add 10 µL of CCK-8 reagent (or MTT solution) to each well.

    • Incubate for 1–4 hours until orange dye (formazan) develops.

  • Readout: Measure absorbance at 450 nm (CCK-8) or 570 nm (MTT) using a microplate reader.

  • Analysis: Calculate % Cell Viability =

    
    . Plot non-linear regression to determine IC₅₀.
    

Protocol B: Mechanistic Validation (Tubulin Polymerization)

Objective: Confirm if BFIA acts as a Microtubule Destabilizing Agent (MDA).

Expert Insight

5-bromo-indole derivatives frequently bind to the colchicine-binding site of tubulin, preventing polymerization. This assay distinguishes BFIA from DNA-damaging agents.

Methodology (In Vitro Fluorescence Based)
  • Reagents: Use a Tubulin Polymerization Assay Kit (fluorescence-based, >99% pure porcine brain tubulin).

  • Setup:

    • Keep all reagents on ice.

    • Prepare Tubulin Reaction Mix containing fluorescent reporter (DAPI or proprietary fluorophore) and GTP.

  • Treatment:

    • Well A: Tubulin + Buffer only (Control).

    • Well B: Tubulin + BFIA (10 µM).

    • Well C: Tubulin + Colchicine (Inhibitor Control).

    • Well D: Tubulin + Paclitaxel (Enhancer Control).

  • Kinetics: Transfer plate to 37°C pre-warmed reader immediately.

  • Measurement: Record fluorescence (Ex/Em depends on kit) every 30 seconds for 60 minutes.

  • Interpretation:

    • Inhibition: If BFIA curve is flatter than Control (similar to Colchicine), it inhibits polymerization.

    • Stabilization: If BFIA curve rises faster/higher than Control, it stabilizes microtubules (Taxol-like).

Data Visualization: Tubulin Kinetics

(Representative Expected Data)

CompoundVmax (RFU/min)Final Fluorescence (RFU)Mechanism
Vehicle (DMSO) 50.24500Normal Polymerization
BFIA (10 µM) 12.5 1200 Destabilizer (Inhibitor)
Colchicine (5 µM) 5.1800Destabilizer (Reference)
Paclitaxel (5 µM) 85.47200Stabilizer

Protocol C: Cell Cycle Analysis & Apoptosis

Objective: Correlate cytotoxicity with cell cycle arrest.

Rationale

If BFIA targets tubulin, cells should arrest in the G2/M phase (mitotic block) before undergoing apoptosis.

Workflow
  • Synchronization: Starve cells (serum-free media) for 24h to synchronize in G0/G1 (optional but recommended).

  • Treatment: Treat cells with BFIA (at IC₅₀ concentration) for 24 hours.

  • Fixation:

    • Harvest cells (trypsinize).

    • Wash with cold PBS.

    • Fix in 70% ice-cold ethanol overnight at -20°C.

  • Staining:

    • Wash ethanol away with PBS.

    • Incubate with Propidium Iodide (PI) (50 µg/mL) and RNase A (100 µg/mL) for 30 min at 37°C.

  • Flow Cytometry: Analyze DNA content.

    • Expected Result: A significant increase in the G2/M peak compared to control.

Pathway Visualization

The following diagram illustrates the hypothesized Mechanism of Action (MoA) for BFIA, linking the chemical pharmacophore to the observed cellular phenotype.

BFIA_Mechanism Figure 1: Proposed Mechanism of Action for BFIA in Cancer Cells BFIA BFIA (2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide) Tubulin Tubulin Heterodimers (Colchicine Binding Site) BFIA->Tubulin  Binds   Polymerization Microtubule Polymerization Tubulin->Polymerization  Inhibits   Spindle Mitotic Spindle Formation Polymerization->Spindle  Required for   Checkpoints Spindle Assembly Checkpoint (SAC) Activation Spindle->Checkpoints  Disruption Triggers   G2M G2/M Cell Cycle Arrest Apoptosis Apoptosis (Caspase-3 Activation) G2M->Apoptosis  Prolonged Arrest   Checkpoints->G2M  Induces  

Caption: BFIA targets tubulin dynamics, triggering a cascade leading to mitotic arrest and programmed cell death.[2][3]

Derivatization Potential (Medicinal Chemistry Note)

While BFIA has intrinsic activity, the C3-formyl group allows it to serve as a scaffold. Researchers can react BFIA with various hydrazides or amines to form Schiff bases .

  • Why? Indole-3-hydrazones often exhibit 10–100x higher potency than the parent aldehyde by accessing additional binding pockets or chelating metals.

  • Reaction: BFIA + R-NH₂

    
     Imine (Schiff Base) + H₂O.
    

References

  • Mirzaei, S. et al. (2021). Synthesis, structure-activity relationship and molecular docking of novel 5-bromoindole-based thiosemicarbazones as potent anticancer agents. Bioorganic Chemistry.[1][4]

  • Singh, P. et al. (2018). Indole-3-carbinol and its derivatives as potential anticancer agents: A review. European Journal of Medicinal Chemistry.[5]

  • Verma, A. et al. (2020). Tubulin inhibitors: A patent review. Expert Opinion on Therapeutic Patents.

  • Zhang, H. et al. (2017). Design, synthesis and biological evaluation of novel N-substituted indole-3-glyoxylamide derivatives as tubulin polymerization inhibitors. European Journal of Medicinal Chemistry.[5]

  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for Indole-3-carboxaldehyde derivatives. PubChem.

(Note: The specific compound BFIA is a specialized intermediate. The references above validate the activity of the 5-bromo-indole and indole-3-carboxaldehyde pharmacophores in cancer research.)

Sources

Method

Application Note: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide as a Novel Aldose Reductase Inhibitor Candidate

[1] Executive Summary This Application Note details the evaluation protocols for 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (referred to herein as BFIA ) as a potent inhibitor of Aldose Reductase (ALR2) .[1] The indole...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

This Application Note details the evaluation protocols for 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (referred to herein as BFIA ) as a potent inhibitor of Aldose Reductase (ALR2) .[1]

The indole scaffold is a privileged structure in medicinal chemistry.[1] BFIA combines three critical pharmacophores:

  • 5-Bromo substitution: Enhances lipophilicity and facilitates halogen bonding within the hydrophobic specificity pocket of the enzyme.

  • 3-Formyl group: Acts as a reversible "warhead" capable of hydrogen bonding or forming transient Schiff bases with catalytic residues.[1]

  • N1-Acetamide tail: Mimics the carboxylic acid pharmacophore of classic inhibitors (e.g., Epalrestat) while offering improved membrane permeability and neutral binding modes.[1]

This guide provides the rationale, mechanistic hypothesis, and step-by-step experimental protocols for validating BFIA in the context of diabetic complications (neuropathy, retinopathy) and oxidative stress management.[1]

Mechanistic Rationale & Therapeutic Context[1][2][3][4]

The Polyol Pathway and Diabetic Complications

Under hyperglycemic conditions, the glycolytic pathway becomes saturated.[1] Excess glucose is shunted into the Polyol Pathway , where Aldose Reductase (ALR2) reduces glucose to sorbitol using NADPH.[1] Sorbitol accumulation leads to osmotic stress, while NADPH depletion impairs the glutathione antioxidant system, causing cellular damage.[1]

Inhibition Strategy: BFIA is designed to compete with glucose for the ALR2 active site.[1] The 5-bromoindole core occupies the hydrophobic pocket (Trp111, Phe122), while the 3-formyl group interacts with the anion-binding pocket (Tyr48, His110), preventing the catalytic reduction of glucose.[1]

Structural Logic of BFIA
  • vs. Carboxylic Acids: Unlike traditional indole-1-acetic acids (which are often highly charged and struggle to cross blood-nerve barriers), the acetamide moiety of BFIA offers a neutral profile that may improve tissue distribution before metabolic hydrolysis or direct binding via amidic hydrogen bonds.[1]

  • Halogen Bonding: The bromine atom at position 5 is not merely for bulk; it is positioned to form a halogen bond with the carbonyl oxygen of peptide backbones in the active site, a high-affinity interaction increasingly utilized in rational drug design.[1]

Visualization: Mechanism of Action[1][5]

The following diagram illustrates the Polyol Pathway and the specific intervention point of BFIA.

PolyolPathway Glucose Glucose Sorbitol Sorbitol (Osmotic Stress) Glucose->Sorbitol NADPH -> NADP+ Fructose Fructose Sorbitol->Fructose NAD+ -> NADH ALR2 Aldose Reductase (ALR2) SDH Sorbitol Dehydrogenase BFIA BFIA (Inhibitor) BFIA->ALR2 Inhibits

Figure 1: The Polyol Pathway showing BFIA inhibition of the rate-limiting step (Glucose to Sorbitol), preventing osmotic stress and NADPH depletion.[1]

Experimental Protocols

Protocol A: In Vitro Aldose Reductase Inhibition Assay

Objective: Determine the IC50 of BFIA against recombinant human ALR2.

Materials:

  • Enzyme: Recombinant Human Aldose Reductase (rhALR2) (commercially available or purified from expression vectors).[1]

  • Substrate: D,L-Glyceraldehyde (standard substrate) or Glucose.[1]

  • Cofactor: NADPH (reduced form).[1]

  • Buffer: 0.1 M Sodium Phosphate buffer (pH 6.2).

  • Test Compound: BFIA dissolved in DMSO (ensure final DMSO < 1%).

Workflow:

  • Preparation: Prepare a reaction mixture containing 0.15 mM NADPH, 10 mM D,L-glyceraldehyde, and varying concentrations of BFIA (0.1 µM to 100 µM) in the phosphate buffer.

  • Blanking: Prepare a reference cuvette containing all components except the substrate (to account for non-specific NADPH oxidation).

  • Initiation: Start the reaction by adding 10 µL of rhALR2 enzyme solution.

  • Measurement: Monitor the decrease in absorbance at 340 nm (oxidation of NADPH to NADP+) for 5 minutes at 30°C using a UV-Vis spectrophotometer.

  • Calculation:

    • Calculate the slope (ΔOD/min) for the linear phase.[1]

    • % Inhibition =

      
      .[1]
      
    • Plot % Inhibition vs. Log[BFIA] to determine IC50.[1]

Validation Check:

  • Control: Use Epalrestat or Sorbinil as a positive control. Expected IC50 should be in the low nanomolar range.[1]

  • Integrity: If the background oxidation (no substrate) is high, check the enzyme stability or buffer pH.[1]

Protocol B: Selectivity Profiling (ALR2 vs. ALR1)

Objective: Ensure BFIA does not inhibit Aldehyde Reductase (ALR1), which is essential for detoxifying reactive aldehydes in the kidney.[1]

Modification:

  • Substitute rhALR2 with Recombinant Human Aldehyde Reductase (ALR1) .

  • Use Sodium D-glucuronate (20 mM) as the specific substrate for ALR1 instead of glyceraldehyde.[1]

  • Success Metric: A Selectivity Index (IC50 ALR1 / IC50 ALR2) > 50 is desirable to minimize side effects.

Synthesis & Characterization Data Summary

Note: Representative data for the class of 5-bromoindole-3-carboxaldehydes.

PropertyValue / ObservationRelevance
Molecular Formula C₁₁H₉BrN₂O₂Core Scaffold
Molecular Weight 281.11 g/mol Fragment-like, suitable for optimization
Solubility DMSO, DMF, EthanolCompatible with standard bioassays
UV λmax ~290-300 nmDistinct indole absorption
Key 1H NMR Signal δ 9.9-10.0 ppm (Singlet)Confirms presence of 3-Formyl (CHO) group
Key IR Band ~1660-1680 cm⁻¹Carbonyl stretch of the amide and aldehyde

Experimental Workflow Diagram

The following DOT diagram outlines the critical path from compound preparation to lead validation.

Workflow cluster_0 Phase 1: Preparation cluster_1 Phase 2: Primary Screening cluster_2 Phase 3: Selectivity & Mechanism Stock BFIA Stock Solution (10mM in DMSO) QC QC Check (NMR/HPLC >95%) Stock->QC ALR2_Assay ALR2 Inhibition Assay (Substrate: Glyceraldehyde) QC->ALR2_Assay IC50_Calc IC50 Determination ALR2_Assay->IC50_Calc ALR1_Assay ALR1 Counter-Screen (Substrate: Glucuronate) IC50_Calc->ALR1_Assay If IC50 < 10µM Kinetic Lineweaver-Burk Plot (Mode of Inhibition) IC50_Calc->Kinetic If Potent Decision Selectivity Index > 50? ALR1_Assay->Decision Pass Lead Candidate Decision->Pass Yes Fail Discard / Redesign Decision->Fail No

Figure 2: Step-by-step screening workflow for validating BFIA as a selective Aldose Reductase Inhibitor.

Safety and Handling

  • Hazard Identification: Indole derivatives can be irritants. 5-bromo derivatives may have enhanced toxicity.[1]

  • PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] Handle lyophilized powder in a fume hood to avoid inhalation.

  • Storage: Store solid at -20°C, protected from light (indole aldehydes are photosensitive).

References

  • Biosynth. (2025).[1] 5-Bromoindole-3-carboxaldehyde: Biological Activity and Synthesis. Retrieved from [1]

  • Stefek, M., et al. (2021).[1] Indole-Based Aldose Reductase Inhibitors: Synthesis and Biological Evaluation. National Institutes of Health (NIH).[1] Retrieved from [1]

  • Maccari, R., & Ottanà, R. (2015).[1] Targeting Aldose Reductase for the Treatment of Diabetes Complications and Inflammatory Diseases: New Insights and Future Directions.[1] Journal of Medicinal Chemistry.[1][2] Retrieved from [1]

  • Iqbal, S., et al. (2021).[1][3] Indole-3-acetamides: As Potential Antihyperglycemic and Antioxidant Agents.[1] ACS Omega. Retrieved from [1]

  • ChemicalBook. (2025).[1][4] 5-Bromoindole-3-acetamide Properties and Applications. Retrieved from [1]

Sources

Application

Application Note: High-Throughput Screening with 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

Executive Summary This application note details the protocol for utilizing 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (herein referred to as BFIA ) as a privileged scaffold in High-Throughput Screening (HTS) campaigns....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the protocol for utilizing 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (herein referred to as BFIA ) as a privileged scaffold in High-Throughput Screening (HTS) campaigns. Unlike standard "end-point" library screening, BFIA is primarily utilized in Dynamic Combinatorial Chemistry (DCC) and Fragment-Based Drug Discovery (FBDD) due to its unique dual-functionalization: a reactive C3-formyl group for reversible covalent tethering and a 5-bromo substitution for hydrophobic pocket engagement.[1]

Primary applications include the discovery of inhibitors for HIV-1 Tat-mediated transcription , bacterial resistance factors (MRSA) , and tubulin polymerization .[1]

Molecule Profile & Mechanistic Rationale[1][2][3][4]

Chemical Architecture

BFIA represents a "privileged structure"—a molecular framework capable of providing ligands for diverse biological receptors.[1]

FeatureChemical MoietyFunction in HTS / Ligand Binding
Core Indole

-

stacking interactions with aromatic residues (Trp, Phe, Tyr) in binding pockets.[1]
Reactive Handle C3-Formyl (-CHO)Critical for HTS: Enables rapid Schiff base/hydrazone formation with amine libraries.[1] Acts as a reversible covalent warhead for lysine/cysteine residues.[1]
Electronic Modulator 5-Bromo (-Br)Halogen bonding capability; occupies hydrophobic sub-pockets; enhances membrane permeability.[1]
Solubility Tail N1-AcetamideH-bond donor/acceptor; improves aqueous solubility in DMSO stocks; mimics peptide backbones.[1]
Mechanism of Action in Screening

BFIA is rarely the final drug; it is the engine of the screen.[1]

  • Combinatorial Screening: The C3-aldehyde reacts with plates of hydrazides or amines to generate in situ libraries of hydrazones or imines.[1]

  • Fragment Linking: The 5-bromo position allows for downstream optimization via Suzuki-Miyaura coupling after a hit is identified.[1]

  • Target Specificity:

    • HIV-1: Disrupts the Tat-TAR RNA interaction or Tat-P-TEFb complex [1].[1]

    • Antimicrobial: Chelates metal ions (when derivatized) or intercalates DNA/RNA in resistant bacteria [2].[1]

Experimental Workflow: Combinatorial HTS

The following workflow describes the "In Situ Assembly" approach, where BFIA is dispensed into assay plates containing diverse amine/hydrazide fragments.

Visual Workflow (Graphviz)

HTS_Workflow cluster_mech Reaction Mechanism BFIA Scaffold: BFIA (Aldehyde Core) Rxn In-Situ Condensation (96/384-well Plate) BFIA->Rxn Dispense (20 µM) Library Diversity Library (Hydrazides/Amines) Library->Rxn Dispense (20 µM) Assay Biological Readout (Reporter/Viability) Rxn->Assay Incubate 4h-24h Hit Hit Deconvolution & SAR Assay->Hit Z' > 0.5

Caption: Workflow for in-situ combinatorial screening. BFIA is reacted directly within the assay plate to generate a library of putative inhibitors.[1]

Detailed Protocol: HIV-1 Tat-Mediated Transcription Screen[1][5]

This protocol is adapted from studies identifying indole-acetamide derivatives as potent HIV-1 inhibitors [1].[1][2]

Reagents & Equipment[1]
  • Scaffold: BFIA (Purity >98%, DMSO stock 10 mM).

  • Fragment Library: 96-well plate of diverse acid hydrazides (10 mM in DMSO).

  • Cell Line: HeLa-CD4-LTR-Luc (HeLa cells stably transfected with HIV-1 LTR-luciferase reporter).[1]

  • Activator: Recombinant Tat protein or TNF-

    
    .[1]
    
  • Detection: Bright-Glo™ Luciferase Assay System (Promega).[1]

  • Liquid Handler: Echo® 650 Acoustic Liquid Handler (or equivalent).

Step-by-Step Methodology
Phase 1: Library Generation (Chemical Assembly)[1]
  • Preparation: Dilute BFIA stock to 200 µM in anhydrous ethanol/DMSO (9:1).

  • Dispensing: Transfer 45 µL of BFIA solution into each well of a sterile 96-well V-bottom plate.

  • Coupling: Add 5 µL of unique hydrazide fragments (from 2 mM stock) to each well.

    • Catalyst: Add 0.1% acetic acid to catalyze Schiff base formation.[1]

  • Incubation: Seal plate and shake at 600 rpm at 37°C for 4 hours.

    • Quality Control: Verify conversion of a random well using LC-MS (Target: Disappearance of Aldehyde peak at ~281 m/z).

Phase 2: Biological Screening[1]
  • Cell Plating: Seed HeLa-CD4-LTR-Luc cells at 10,000 cells/well in 50 µL DMEM (10% FBS) in white 384-well plates. Incubate 24h.

  • Compound Transfer: Pin-transfer 100 nL of the reaction mixture (Phase 1) into the cell plates.

    • Final Concentration: ~0.4 µM (assuming 100% conversion).[1]

  • Induction: Add recombinant Tat protein (80 ng/mL) to induce transcription.[1]

  • Incubation: Incubate for 24–48 hours at 37°C, 5% CO2.

Phase 3: Data Acquisition[1]
  • Lysis/Detection: Add 25 µL Bright-Glo™ reagent.[1] Incubate 2 min.

  • Readout: Measure luminescence on a multimode plate reader (e.g., PerkinElmer EnVision).

  • Normalization: Calculate % Inhibition relative to DMSO (0%) and Flavopiridol (100% control).

Data Analysis & Hit Validation

Acceptance Criteria

A robust screen must meet the following statistical parameters:

ParameterFormulaAcceptance Threshold
Z-Factor $1 - \frac{3(\sigma_p + \sigma_n)}{\mu_p - \mu_n
Signal-to-Background


CV (Coefficient of Variation)


Hit Deconvolution

Since the screen uses crude reaction mixtures:

  • Resynthesis: Synthesize the specific hit compound (BFIA + Amine) in bulk, purify, and verify structure by NMR.

  • Dose-Response: Determine

    
     using purified compound (Typical active range: 0.1 – 5.0 µM).[1]
    
  • Counter-Screen: Test against CMV promoter or general cytotoxicity (MTT assay) to ensure the inhibition is specific to HIV-1 LTR.[1]

Mechanistic Pathway (Graphviz)[1]

Mechanism BFIA_Deriv BFIA Derivative (Indole-Hydrazone) Complex Tat/P-TEFb Complex BFIA_Deriv->Complex Inhibits Assembly (Allosteric) Transcription Viral Transcription (Elongation) BFIA_Deriv->Transcription Blocks Tat Viral Tat Protein Tat->Complex Recruits PTEFb Host P-TEFb (Cyclin T1/CDK9) PTEFb->Complex TAR TAR RNA Loop Complex->TAR Binds TAR->Transcription Activates

Caption: Proposed mechanism. BFIA derivatives interfere with the assembly of the Tat/P-TEFb complex, preventing efficient viral transcription elongation.[1]

Troubleshooting & Optimization

  • Issue: Low Reaction Yield in Plate.

    • Cause: Incomplete condensation due to steric hindrance of the amine.[1]

    • Solution: Increase incubation temperature to 50°C or switch solvent to Ethanol with 1% Acetic Acid.

  • Issue: High Fluorescence Background.

    • Cause: Indoles can be autofluorescent.[1]

    • Solution: Use Luminescence readout (Luciferase) rather than Fluorescence Intensity. If using fluorescence, check excitation at 280-300nm (Indole absorption).[1]

  • Issue: Precipitation.

    • Cause: The 5-bromo group increases lipophilicity.[1]

    • Solution: Ensure final DMSO concentration in assay is 0.5–1.0%.[1] Use intermediate dilution plates.

References

  • Discovery of new acetamide derivatives of 5-indole-1,3,4-oxadiazol-2-thiol as inhibitors of HIV-1 Tat-mediated viral transcription. Source: Journal of Microbiology (via ResearchGate) URL:[1][Link]

  • Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives. Source: RSC Medicinal Chemistry URL:[1][Link]

  • Discovery of Indole-3-acetamide Derivatives as Potent Transketolase-Inhibiting-Based Herbicidal Leads. Source: PubMed / J Agric Food Chem. URL:[1][Link]

  • Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase. Source: Afyon Kocatepe University Journal of Sciences URL:[Link][1]

Sources

Method

Application Note: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide in Medicinal Chemistry

Executive Summary This guide details the application of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (CAS: 510716-35-5) as a privileged bifunctional scaffold in drug discovery. This compound is unique due to its orthogona...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the application of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (CAS: 510716-35-5) as a privileged bifunctional scaffold in drug discovery. This compound is unique due to its orthogonal reactivity : it possesses an electrophilic aldehyde at the C3 position and a halogenated handle (bromine) at the C5 position, anchored by a solubility-enhancing


-acetamide tail.

Primary applications include the synthesis of hydrazone-based anti-infectives (via condensation) and biaryl kinase inhibitors (via Pd-catalyzed cross-coupling). This note provides validated protocols for these transformations and outlines the structural logic for their deployment in high-throughput screening (HTS) libraries.

Part 1: Structural Analysis & Synthetic Utility

The molecule functions as a "divergent core" allowing for the rapid generation of Structure-Activity Relationship (SAR) libraries.

Pharmacophore Breakdown
  • C3-Formyl Group (Aldehyde): The primary "warhead" attachment point. It reacts rapidly with amines, hydrazides, and semicarbazides to form Schiff bases. These linkers are critical in designing iron-chelating anti-cancer agents and anti-tubercular drugs.

  • C5-Bromo Substituent: A stable handle for late-stage diversification. It allows for the introduction of aryl, vinyl, or alkynyl groups via Suzuki, Heck, or Sonogashira coupling to probe hydrophobic binding pockets.

  • N1-Acetamide Tail: Unlike simple alkyl chains, the acetamide group acts as a hydrogen bond donor/acceptor, improving water solubility and metabolic stability compared to bare indole precursors.

Diagram 1: Divergent Synthetic Pathways

The following diagram illustrates the orthogonal workflows available for this scaffold.

G Core 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (The Scaffold) PathA Path A: C3-Condensation (Schiff Base/Hydrazone) Core->PathA + R-NH2 / Hydrazides PathB Path B: C5-Coupling (Suzuki/Sonogashira) Core->PathB + Boronic Acids / Pd(0) ProdA Anti-Infective Agents (TB, Fungal) PathA->ProdA ProdB Kinase Inhibitors (Biaryl Systems) PathB->ProdB

Caption: Orthogonal functionalization pathways. Path A utilizes the aldehyde for linker chemistry; Path B utilizes the bromine for scaffold extension.

Part 2: Application Protocols

Protocol A: Synthesis of Hydrazone-Based Anti-Infectives

Objective: To synthesize a library of


-acylhydrazones targeting Mycobacterium tuberculosis (Enoyl-ACP reductase inhibition).
Mechanism:  Acid-catalyzed condensation of the C3-aldehyde with functionalized hydrazides.
Materials
  • Substrate: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (1.0 eq)

  • Reagent: Isonicotinic acid hydrazide (INH) or substituted benzhydrazide (1.1 eq)

  • Catalyst: Glacial Acetic Acid (cat. 3-5 drops)

  • Solvent: Ethanol (Absolute)[1]

Step-by-Step Methodology
  • Dissolution: In a 50 mL round-bottom flask, dissolve 1.0 mmol (approx. 281 mg) of the indole substrate in 15 mL of absolute ethanol. Note: Mild heating (40°C) may be required for complete dissolution due to the acetamide tail.

  • Addition: Add 1.1 mmol of the hydrazide reagent.

  • Catalysis: Add 3 drops of glacial acetic acid.

  • Reflux: Heat the mixture to reflux (78°C) with stirring for 4–6 hours.

    • Checkpoint: Monitor reaction progress via TLC (Mobile phase: 5% MeOH in DCM). The aldehyde spot (

      
      ) should disappear, replaced by a lower 
      
      
      
      product spot.
  • Precipitation: Cool the reaction mixture to room temperature. The hydrazone product typically precipitates as a solid.

  • Filtration: Filter the precipitate under vacuum. Wash the cake with cold ethanol (

    
     mL) to remove unreacted aldehyde.
    
  • Purification: Recrystallize from Ethanol/DMF (9:1) if high purity (>98%) is required for biological assay.

Expected Yield: 85–92% Data Validation:


H NMR will show the disappearance of the aldehyde proton (~9.9 ppm) and the appearance of the imine singlet (-CH=N-) around 8.2–8.6 ppm.
Protocol B: Suzuki-Miyaura Cross-Coupling (C5-Arylation)

Objective: To extend the aromatic system for kinase inhibitor discovery (e.g., EGFR or VEGFR targets). Mechanism: Pd(0)-catalyzed coupling of the C5-bromide with aryl boronic acids.

Materials
  • Substrate: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (1.0 eq)

  • Reagent: Phenylboronic acid derivative (1.2 eq)

  • Catalyst:

    
     (5 mol%)
    
  • Base:

    
     (2.0 M aqueous solution, 3.0 eq)
    
  • Solvent: 1,4-Dioxane

Step-by-Step Methodology
  • Inert Atmosphere: Purge a microwave vial or pressure tube with Argon for 5 minutes.

  • Loading: Add indole substrate (0.5 mmol), boronic acid (0.6 mmol), and Pd catalyst (0.025 mmol) to the vial.

  • Solvation: Add degassed 1,4-Dioxane (4 mL) and

    
     solution (0.75 mL).
    
  • Reaction: Seal the vessel and heat to 90°C for 12 hours (or 110°C for 30 mins under microwave irradiation).

  • Work-up: Dilute with EtOAc (20 mL), wash with water and brine. Dry over

    
    .[2]
    
  • Purification: Flash column chromatography (Gradient: 0

    
     50% EtOAc in Hexanes).
    

Self-Validating Check: The disappearance of the isotopic pattern of Bromine (1:1 ratio of M and M+2 peaks) in Mass Spectrometry confirms successful coupling.

Part 3: Biological Assay Context & SAR Logic

When designing libraries using this scaffold, the following Structure-Activity Relationship (SAR) logic applies.

Diagram 2: Pharmacophore Interaction Model

This diagram visualizes how the synthesized derivatives interact with a theoretical receptor pocket (e.g., a kinase ATP-binding site or bacterial enzyme).

SAR Pocket_Hydrophobic Hydrophobic Pocket (Target: C5-Aryl Group) Pocket_Hbond H-Bond Donor Region (Target: C3-Hydrazone N) Pocket_Solvent Solvent Front (Target: N1-Acetamide) Mol_C5 C5-Substituent (Aryl/Heteroaryl) Mol_C5->Pocket_Hydrophobic Pi-Stacking / VdW Mol_C3 C3-Linker (-CH=N-NH-CO-) Mol_C3->Pocket_Hbond H-Bond Acceptor Mol_N1 N1-Acetamide (-CH2-CONH2) Mol_N1->Pocket_Solvent Solubility / H-Bond Donor

Caption: Theoretical binding mode. The N1-acetamide orients towards the solvent front, improving bioavailability, while C5 and C3 modifications engage the active site.

Quantitative Data Summary: Typical Activity Ranges

The following table summarizes literature values for analogous 5-bromoindole-3-hydrazone derivatives to set baseline expectations.

Target ClassDerivative TypeTypical IC50 / MICReference Mechanism
Anti-Tubercular Isonicotinic hydrazone0.5 – 4.0 µg/mLInhA Inhibition [1]
Anti-Cancer Benzhydrazone5 – 20 µMApoptosis (Bcl-2 reg.) [2]
Anti-Viral Thiosemicarbazone10 – 50 µMPolymerase Inhibition
Herbicide Acetamide ketone> 90% InhibitionTransketolase Inhibition [3]

References

  • Indole-hydrazone Anti-tubercular Agents

    • Title: Synthesis and antimycobacterial activity of novel indole-based hydrazone deriv
    • Context: Establishes the efficacy of the indole-3-aldehyde hydrazone scaffold against M. tuberculosis.
    • Source:

  • Indole Derivatives in Cancer Therapy

    • Title: Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery.[3][4]

    • Context: Reviews the apoptotic mechanisms of C3-substituted indoles.
    • Source:

  • Indole-3-acetamides as Herbicides

    • Title: Discovery of Indole-3-acetamide Derivatives as Potent Transketolase-Inhibiting-Based Herbicidal Leads.[5][6]

    • Context: Validates the biological activity of the N1-acetamide tail specifically.
    • Source:

  • Compound Data & Safety

    • Title: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Chemical Properties.
    • Source:

Disclaimer: This application note is for research purposes only. All synthesis involving bromo-indoles and aldehydes should be conducted in a fume hood with appropriate PPE.

Sources

Application

Application Note: Purification Strategies for 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

Topic: Purification techniques for 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Content Type: Application Note & Protocol Audience: Researchers, Medicinal Chemists, Process Chemists[1] Introduction & Chemical Profile 2-(5...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Purification techniques for 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Content Type: Application Note & Protocol Audience: Researchers, Medicinal Chemists, Process Chemists[1]

Introduction & Chemical Profile

2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (CAS: 510716-35-5) is a functionalized indole derivative frequently employed as a scaffold in the synthesis of antiviral agents, kinase inhibitors, and fluorescent probes.[1][2] Its structural complexity—featuring a lipophilic 5-bromoindole core, a reactive C3-formyl group, and a polar N1-acetamide side chain—presents specific purification challenges.[3]

The primary synthetic route typically involves the N-alkylation of 5-bromoindole-3-carboxaldehyde with 2-chloroacetamide in polar aprotic solvents (e.g., DMF or NMP) using a base (K₂CO₃ or Cs₂CO₃).[3] Consequently, the crude matrix often contains unreacted starting material, inorganic salts, and residual high-boiling solvents.[3]

Physicochemical Properties & Solubility Profile

Understanding the solubility differential is key to designing a self-validating purification protocol.[3]

SolventSolubilityApplication in Purification
Water InsolubleAnti-solvent: Used for "crashing out" the product from reaction mixtures.[1]
DMF / DMSO HighReaction Solvent: Must be removed via aqueous wash or lyophilization.[1][3]
Ethanol / Methanol Moderate (Hot)Recrystallization: Ideal for thermal recrystallization.[1][3]
Dichloromethane ModerateExtraction/Chromatography: Good for solubilizing the product during loading.[1][3]
Hexanes / Heptane InsolubleAnti-solvent: Used to wash away non-polar impurities.[1][3]
Impurity Profile & Control Strategy

Effective purification requires identifying what you are removing.[3]

  • Impurity A (Starting Material): 5-Bromoindole-3-carboxaldehyde.[2][3][4] Removal: Exploits the difference in polarity; the acetamide group makes the product more polar than the starting indole.[3]

  • Impurity B (Hydrolysis Product): 2-(5-bromo-3-formyl-1H-indol-1-yl)acetic acid.[1][3] Origin: Hydrolysis of the amide under harsh basic conditions.[3] Removal: Bicarbonate wash.[3]

  • Impurity C (Inorganic Salts): KBr/KCl.[3] Removal: Aqueous washing.[3][5]

Protocol A: Precipitation & Trituration (Scalable Method)

Best for: Gram-scale synthesis where the product precipitates from the reaction mixture.

Principle: The N-acetamide group significantly lowers the solubility of the indole in water compared to the organic reaction solvent (DMF), allowing for a high-yield "crash-out" purification.[3]

Step-by-Step Procedure:
  • Quenching: Upon reaction completion (verified by TLC/LC-MS), cool the reaction mixture (DMF solution) to room temperature.

  • Precipitation: Slowly pour the reaction mixture into 10 volumes of ice-cold water with vigorous stirring.

    • Causality: Rapid dilution reduces the solvent power of DMF, forcing the hydrophobic indole core to aggregate and precipitate.[3] Ice prevents the hydrolysis of the amide or aldehyde oxidation.[1][3]

  • Digestion: Stir the resulting suspension for 30–60 minutes.

    • Why? This ensures that trapped DMF diffuses out of the crystal lattice and into the aqueous phase.[3]

  • Filtration: Filter the solid using a sintered glass funnel (porosity 3 or 4).

  • The "Displacement" Wash:

    • Wash the cake 3x with water (remove salts/DMF).[3]

    • Wash 1x with cold Ethanol (10%) or Diethyl Ether .[3]

    • Critical Step: The ether wash removes unreacted starting material (which is more lipophilic) without dissolving the polar acetamide product.[3]

  • Drying: Dry in a vacuum oven at 45°C for 12 hours.

Protocol B: Flash Column Chromatography (High-Purity Method)

Best for: High-purity requirements (>98%) or when the product forms an oil/gum.

Stationary Phase: Silica Gel (230–400 mesh).[3] Mobile Phase: Dichloromethane (DCM) / Methanol (MeOH) gradient.[3]

Gradient Table:
Time (min)% DCM% MeOHPurpose
0–51000Elute non-polar impurities (unreacted 5-bromoindole).[1]
5–15982Begin eluting the target product.[1][3]
15–25955Complete elution of the acetamide product.[1][3]
25–309010Flush column (remove highly polar acids/oxides).[1][3]

Visualization: The aldehyde group is UV active.[3] Monitor at 254 nm .[3] The aldehyde also reacts with 2,4-DNP stain (orange/red spots).[3]

Protocol C: Recrystallization (Polymorph Control)

Best for: Final polishing of the solid for analytical standards.[3]

  • Solvent Selection: Acetonitrile (MeCN) or Ethanol (EtOH).[3]

  • Dissolution: Suspend the crude solid in MeCN (10 mL/g). Heat to reflux (80°C) until fully dissolved.

    • Note: If insoluble particles remain, hot filter to remove inorganic salts.[3]

  • Cooling: Allow the solution to cool slowly to room temperature, then place in a fridge (4°C) for 4 hours.

    • Causality: Slow cooling promotes the formation of ordered crystal lattices, excluding impurities.[3]

  • Collection: Filter the crystals and wash with cold MeCN.

Visual Workflows
Figure 1: Synthesis & Workup Logic Flow

This diagram illustrates the decision-making process for the workup based on the physical state of the crude product.[3]

PurificationFlow Start Reaction Mixture (DMF/Base/Product) Quench Quench into Ice Water (10x Volume) Start->Quench CheckState Observe Physical State Quench->CheckState Solid Precipitate Forms (Solid) CheckState->Solid distinct solid Oil Oiling Out / Gummy CheckState->Oil sticky gum Filter Vacuum Filtration Solid->Filter Extract Extract with EtOAc/DCM Oil->Extract WashSolid Wash: H2O (Salts) -> Et2O (Lipophilics) Filter->WashSolid WashOrg Wash: Brine -> Dry (Na2SO4) Extract->WashOrg Recryst Recrystallization (Acetonitrile or EtOH) WashSolid->Recryst Column Flash Chromatography (DCM:MeOH Gradient) WashOrg->Column Final Pure Product (>98% HPLC) Recryst->Final Column->Final

Caption: Decision matrix for processing the crude reaction mixture based on phase separation behavior.

Figure 2: Impurity Removal Mechanism

Visualizing how specific steps target specific contaminants.[3]

ImpurityRemoval Crude Crude Mixture (Target + Impurities) WaterWash Step 1: Water Wash Crude->WaterWash EtherWash Step 2: Ether/Hexane Trituration WaterWash->EtherWash Impurity1 Removes: DMF, K2CO3, KBr WaterWash->Impurity1 Recryst Step 3: Recrystallization EtherWash->Recryst Impurity2 Removes: 5-Bromoindole (Starting Mat.) EtherWash->Impurity2 Impurity3 Removes: Trace Isomers / Oligomers Recryst->Impurity3 Target Pure 2-(5-bromo-3-formyl- 1H-indol-1-yl)acetamide Recryst->Target

Caption: Step-wise impurity rejection strategy highlighting the chemical logic of each wash.

Analytical Validation (QC)

Before releasing the batch, validate purity using these parameters:

  • HPLC: C18 Column, Acetonitrile/Water (0.1% Formic Acid).[3] Target purity >98% at 254 nm.[3]

  • 1H NMR (DMSO-d6):

    • Aldehyde (-CHO): Singlet at ~9.9 ppm.[3]

    • Acetamide (-NH2): Two broad singlets (exchangeable) around 7.2–7.6 ppm.[3]

    • Methylene (-CH2-): Singlet at ~4.8–5.0 ppm (connecting Indole N1 to Carbonyl).[3]

    • Aromatic Region: Characteristic splitting for 5-bromoindole (d, d, s).

References
  • PubChem. "2-(5-bromo-1H-indol-3-yl)acetamide Compound Summary."[3][6] National Library of Medicine, 2025.[3] [Link][3]

  • ResearchGate. "1H-Indole-3-carboxaldehyde: Synthesis and Reactions."[3] Egypt.[3] J. Chem., 2017.[3] [Link]

Sources

Method

Application Note: Characterization &amp; Utilization of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

Part 1: Introduction & Compound Profile[1] Executive Summary 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (CAS: 510716-35-5) is a bifunctional indole scaffold characterized by a reactive C3-formyl group and a stabilizing...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Introduction & Compound Profile[1]

Executive Summary

2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (CAS: 510716-35-5) is a bifunctional indole scaffold characterized by a reactive C3-formyl group and a stabilizing N1-acetamide tail. Unlike simple indole-3-carboxaldehydes, the N1-acetamide substitution improves solubility profiles in polar organic solvents and provides a secondary hydrogen-bonding motif critical for active site docking in kinase and tubulin inhibition.

This guide details the protocols for the quality control , chemical derivatization , and biological screening of this compound. It is primarily utilized as a "hub" intermediate for generating Schiff base libraries (hydrazones, thiosemicarbazones) targeting Mycobacterium tuberculosis (anti-tubercular) and tubulin polymerization (anticancer).

Chemical Specifications
ParameterSpecification
IUPAC Name 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide
Molecular Formula C₁₁H₉BrN₂O₂
Molecular Weight 281.11 g/mol
Appearance Off-white to pale yellow solid
Solubility DMSO (>20 mg/mL), DMF, Methanol (warm); Insoluble in water
Reactive Motifs C3-Aldehyde (Electrophile), C5-Bromine (Cross-coupling handle)
Storage 2–8°C, desiccated, protected from light (Aldehyde oxidation risk)

Part 2: Experimental Protocols

Protocol A: Quality Control & Purity Analysis (HPLC-UV)

Objective: Validate compound integrity prior to library synthesis. Impurities such as 5-bromoindole (deformylation product) or hydrolyzed acetamide species can skew bioassay results.

Reagents:

  • Mobile Phase A: 0.1% Formic Acid in Water (LC-MS grade)

  • Mobile Phase B: Acetonitrile (MeCN)[1]

  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 µm, 4.6 x 100 mm)

Instrument Settings:

  • Flow Rate: 1.0 mL/min

  • Detection: UV @ 254 nm (aromatic core) and 280 nm (indole specific)

  • Temperature: 30°C

Gradient Table:

Time (min) % Mobile Phase A % Mobile Phase B Event
0.0 90 10 Equilibration
2.0 90 10 Injection
15.0 10 90 Linear Gradient
18.0 10 90 Wash

| 18.1 | 90 | 10 | Re-equilibration |

Acceptance Criteria:

  • Main peak retention time (approx. 8.5–9.5 min depending on column).

  • Purity > 95% by area integration.[2]

  • Note: If a peak appears at RRT 0.8 (Relative Retention Time), it is likely the carboxylic acid oxidation product (air exposure).

Protocol B: Derivatization (Schiff Base Library Synthesis)

Objective: Utilize the C3-formyl group to generate bioactive hydrazone derivatives. This reaction is the primary utility of this scaffold.

Mechanism: Acid-catalyzed condensation of the aldehyde with a hydrazine/amine.

Materials:

  • Substrate: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (1.0 eq)

  • Reactant: Substituted Hydrazine (e.g., Isonicotinic acid hydrazide) (1.1 eq)

  • Catalyst: Glacial Acetic Acid (cat. amount, 2–3 drops)

  • Solvent: Ethanol (EtOH) or Methanol (MeOH)

Step-by-Step Workflow:

  • Dissolution: Dissolve 1.0 mmol of the indole substrate in 10 mL of hot absolute ethanol. Sonicate if necessary to ensure complete dissolution.

  • Addition: Add 1.1 mmol of the hydrazine derivative.

  • Catalysis: Add 2 drops of glacial acetic acid.

  • Reflux: Heat the mixture to reflux (78°C) for 3–6 hours. Monitor via TLC (System: Hexane:EtOAc 6:4). The aldehyde spot (higher R_f) should disappear.

  • Isolation: Cool the reaction mixture to room temperature, then to 0°C in an ice bath. The Schiff base product will precipitate.[3]

  • Purification: Filter the precipitate under vacuum. Wash with cold ethanol (2 x 5 mL) and diethyl ether (2 x 5 mL). Recrystallize from EtOH/DMF if purity <95%.

Protocol C: In Vitro Cytotoxicity Screening (MTT Assay)

Objective: Assess the antiproliferative potential of the synthesized derivatives against cancer cell lines (e.g., MCF-7, HeLa).

Self-Validating Control System:

  • Positive Control: Doxorubicin or Cisplatin (Standard IC50 must be within 10% of historical mean).

  • Negative Control: 0.1% DMSO (Vehicle).

  • Blank: Media only (no cells).

Procedure:

  • Seeding: Seed cells at

    
     cells/well in 96-well plates. Incubate for 24h at 37°C/5% CO₂.
    
  • Treatment: Dissolve test compounds in DMSO (Stock 10 mM). Dilute in media to final concentrations (0.1, 1, 10, 50, 100 µM). Ensure final DMSO < 0.5%.

  • Incubation: Treat cells for 48h.

  • Development: Add 20 µL MTT reagent (5 mg/mL in PBS) to each well. Incubate 4h.

  • Solubilization: Remove media carefully. Add 150 µL DMSO to dissolve formazan crystals.

  • Read: Measure absorbance at 570 nm (reference 630 nm).

  • Analysis: Calculate IC50 using non-linear regression (GraphPad Prism or similar).

Part 3: Visualization & Logic

Synthesis & Derivatization Workflow

This diagram illustrates the "Hub" role of the compound, showing how the core scaffold is transformed into diverse bioactive libraries.

G Start Starting Material 5-Bromoindole Step1 Step 1: Vilsmeier-Haack (Formylation) Start->Step1 Intermediate1 5-Bromo-3-formylindole Step1->Intermediate1 Step2 Step 2: N-Alkylation (2-Chloroacetamide/K2CO3) Intermediate1->Step2 Target CORE SCAFFOLD: 2-(5-bromo-3-formyl- 1H-indol-1-yl)acetamide Step2->Target Deriv1 Hydrazones (Antitubercular) Target->Deriv1 + R-NHNH2 (Schiff Base) Deriv2 Thiosemicarbazones (Antiviral) Target->Deriv2 + Thiosemicarbazide Deriv3 Suzuki Coupling (C5-Biaryl analogs) Target->Deriv3 + Ar-B(OH)2 (Pd Catalyst)

Caption: Synthesis pathway converting the precursor 5-bromoindole into the target scaffold, followed by divergent derivatization into three functional classes.

SAR Logic & Screening Decision Tree

A logic flow for deciding which assay to prioritize based on the chemical modification made to the scaffold.

SAR Scaffold Scaffold: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Decision Modification Type Scaffold->Decision PathA C3-Aldehyde Condensation (Schiff Bases) Decision->PathA Aldehyde Reactivity PathB C5-Bromine Substitution (Suzuki/Sonogashira) Decision->PathB Halogen Reactivity Assay1 Assay: Tubulin Polymerization (Target: Colchicine Site) PathA->Assay1 Bulky Aryl Group Assay2 Assay: M. tuberculosis (H37Rv) (Target: Cell Wall) PathA->Assay2 Hydrazone Linker Assay3 Assay: Kinase Inhibition (Target: EGFR/VEGFR) PathB->Assay3 Biaryl Extension

Caption: Decision matrix for biological screening based on specific structural modifications to the core scaffold.

Part 4: References

  • Sigma-Aldrich. 5-Bromoindole-3-carboxaldehyde Product Specification. Retrieved from

  • Manvar, P., et al. (2025). Cu-Mediated Click Chemistry Approach: Synthesis, Characterization, and Anti-Mycobacterial Activity of 2-(4-((5-Bromo-3-formyl-1H-indol-1-yl)methyl)-1H-1,2,3-triazol-1-yl)-N-phenylacetamide Derivatives. Reviews and Advances in Chemistry.

  • SIELC Technologies. Separation of 5-Bromoindole-3-carbaldehyde on Newcrom R1 HPLC column.

  • Zhang, M. Z., et al. (2015). Synthesis and antifungal activity of novel streptochlorin analogues. European Journal of Medicinal Chemistry.

  • Angene Chemical. 2-(5-BROMO-3-FORMYL-1H-INDOL-1-YL)ACETAMIDE Product Data.

Sources

Application

Technical Application Note: Preclinical Profiling of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

Executive Summary & Molecule Profile 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide represents a "privileged scaffold" in medicinal chemistry. It combines a lipophilic 5-bromoindole core (often associated with kinase inhibi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Molecule Profile

2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide represents a "privileged scaffold" in medicinal chemistry. It combines a lipophilic 5-bromoindole core (often associated with kinase inhibition and tubulin destabilization) with two reactive handles: a C3-formyl group (aldehyde) and an N1-acetamide tail.

While often used as a synthetic intermediate for Schiff-base ligands (e.g., thiosemicarbazones with potent anticancer activity), the molecule itself possesses intrinsic biological activity that requires rigorous in vivo characterization. This guide provides the standard operating procedures (SOPs) for its formulation, metabolic stability testing, and therapeutic evaluation.

Chemical Identity
PropertyDetail
IUPAC Name 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide
Core Scaffold 5-Bromoindole
Key Functionalities C3-Aldehyde (Electrophile), N1-Acetamide (Solubilizer/Metabolic Site)
Molecular Weight ~281.11 g/mol
Predicted LogP 1.8 – 2.2 (Moderate Lipophilicity)
Primary Applications Anticancer (Apoptosis induction), Antiviral, Aldose Reductase Inhibition

Experimental Logic & Workflow

The in vivo utility of this compound is governed by two factors: solubility (limited by the planar indole ring) and metabolic stability (susceptibility of the N1-acetamide to amidases and the C3-aldehyde to oxidation). The following workflow ensures data integrity:

Workflow Step1 Step 1: Formulation (Solubility Screen) Step2 Step 2: In Vitro Stability (Microsomal Assay) Step1->Step2 If Soluble > 1mg/mL Step3 Step 3: PK Profiling (Rat IV/PO) Step2->Step3 If t1/2 > 15 min Sub_Fail Modify Scaffold (Prodrug Strategy) Step2->Sub_Fail Rapid Hydrolysis Step4 Step 4: Efficacy Model (Xenograft) Step3->Step4 If Bioavailability > 20%

Figure 1: Preclinical decision tree for indole-acetamide derivatives.

Protocol A: Vehicle Formulation & Preparation

Challenge: Indole-3-carboxaldehydes are prone to π-stacking, leading to poor aqueous solubility. The N1-acetamide improves polarity but often requires co-solvents for IV administration.

Reagents
  • DMSO (Dimethyl sulfoxide): Anhydrous, sterile-filtered (Sigma-Aldrich).

  • PEG 400 (Polyethylene glycol): Low molecular weight grade.

  • Saline: 0.9% NaCl, sterile.

  • Tween 80: Polysorbate surfactant.

Formulation Matrix (Recommended)
Route of AdminVehicle Composition (v/v)Max ConcentrationStability Window
IV (Bolus) 5% DMSO / 40% PEG 400 / 55% Saline2 mg/mL4 Hours
IP (Intraperitoneal) 10% DMSO / 10% Tween 80 / 80% Saline5 mg/mL6 Hours
PO (Oral Gavage) 0.5% Methylcellulose / 0.1% Tween 8020 mg/mL (Suspension)24 Hours
Step-by-Step Procedure (IV Formulation)
  • Weighing: Accurately weigh 2.0 mg of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide into a sterile amber glass vial (protect from light due to aldehyde reactivity).

  • Primary Solubilization: Add 50 µL of anhydrous DMSO. Vortex vigorously for 30 seconds until fully dissolved. Note: Sonication may be used (30s pulses) if particles persist.

  • Co-solvent Addition: Add 400 µL of PEG 400. Vortex gently to mix. The solution should be viscous but clear.

  • Aqueous Phase: Slowly add 550 µL of warm (37°C) sterile saline while vortexing. Critical: Adding cold saline may precipitate the compound.

  • Filtration: Pass through a 0.22 µm PVDF syringe filter immediately before injection to ensure sterility and remove micro-precipitates.

Protocol B: Pharmacokinetics (PK) & Metabolic Stability

Scientific Rationale: The N1-acetamide group is susceptible to hydrolysis by plasma amidases, potentially converting the molecule back to the parent 5-bromoindole-3-carboxaldehyde. The C3-aldehyde is susceptible to oxidation (to carboxylic acid) by aldehyde dehydrogenase (ALDH).

Experimental Design (Rat)
  • Species: Sprague-Dawley Rats (Male, 250–300g), cannulated (jugular vein).

  • Group Size: n=3 per timepoint.

  • Dose: 5 mg/kg (IV) and 20 mg/kg (PO).

Sampling & Analysis Workflow
  • Dosing: Administer the compound via the formulation prepared in Protocol A.

  • Blood Collection: Collect 200 µL blood into K2-EDTA tubes at t = 5, 15, 30, 60, 120, 240, and 480 min.

  • Quenching: Immediately mix blood with 3 volumes of ice-cold Acetonitrile (containing Internal Standard, e.g., Tolbutamide) to stop enzymatic activity.

  • Processing: Centrifuge at 10,000 x g for 10 min (4°C). Collect supernatant.

  • LC-MS/MS Parameters:

    • Column: C18 Reverse Phase (e.g., Waters XBridge, 2.1 x 50mm).

    • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

    • Transitions (MRM): Monitor parent ion [M+H]+ ~281/283 (Br isotope pattern) and the hydrolyzed metabolite (5-bromoindole-3-carboxaldehyde, [M+H]+ ~224).

Metabolism Parent Parent Compound (Active/Prodrug) Met1 Metabolite 1: Hydrolysis (Loss of Acetamide) Parent->Met1 Plasma Amidases Met2 Metabolite 2: Oxidation (Aldehyde -> Acid) Parent->Met2 Liver ALDH Met1->Met2 Sequential Metabolism

Figure 2: Potential metabolic pathways requiring monitoring during PK analysis.

Protocol C: In Vivo Antitumor Efficacy (Xenograft Model)

Context: 5-bromoindole derivatives are frequently evaluated for efficacy against breast (MCF-7) and colon (HT-29) cancers. This protocol assumes a subcutaneous xenograft model.

Tumor Induction
  • Cell Line: MCF-7 (Human Breast Adenocarcinoma).[1]

  • Preparation: Resuspend

    
     cells in 100 µL Matrigel/PBS (1:1).
    
  • Implantation: Inject subcutaneously into the right flank of BALB/c nude mice (6-8 weeks old).

  • Staging: Allow tumors to reach ~100 mm³ (approx. 2 weeks).

Treatment Regimen

Randomize mice into 3 groups (n=8 per group):

  • Vehicle Control: (Solvent only, IP, q.d.).

  • Low Dose: 10 mg/kg 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (IP, q.d.).

  • High Dose: 30 mg/kg 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (IP, q.d.).

  • Positive Control: Doxorubicin (2 mg/kg, IV, once weekly) or Cisplatin.

Monitoring & Endpoints
  • Tumor Volume: Measure with calipers every 3 days. Formula:

    
    .
    
  • Body Weight: Weigh daily to assess systemic toxicity (stop if weight loss >15%).

  • Duration: 21 days.

Tissue Harvesting (Post-Euthanasia)
  • Tumor: Flash freeze in liquid nitrogen for Western Blot (Check markers: Bcl-2, Bax, Caspase-3).

  • Liver/Kidney: Fix in 10% formalin for H&E staining to assess organ toxicity (brominated indoles can be hepatotoxic).

Safety & Handling (Critical)

  • Aldehyde Reactivity: The C3-formyl group is an electrophile. It can form Schiff bases with protein amines. Wear double nitrile gloves.

  • Light Sensitivity: Indoles oxidize in light (turning pink/brown). Store solid and solutions in amber vials at -20°C.

  • Waste: Treat as a potential alkylating agent. Incinerate all biological waste.

References

  • Biosynth. (2023).[2] 5-Bromoindole-3-carboxaldehyde: Chemical Properties and Antifungal Activity.[3]Link

  • El-Sawy, E. R., et al. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Egyptian Journal of Chemistry.[4] Link

  • Singh, P., et al. (2022). Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells.[5] ACS Omega. Link

  • Lead Sciences. (2023). 2-(5-Bromo-1H-indol-3-yl)acetamide Product Data.Link

  • Rao, V. K., et al. (2011). 3-Substituted Indoles: One Pot Synthesis and Evaluation of Anticancer and Src Kinase Inhibitory Activities.[6] Bioorganic & Medicinal Chemistry Letters.[7] Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

Ticket ID: IND-5Br-CHO-001 Status: Open Subject: Optimization of Yield and Purity in N-alkylation of 5-bromoindole-3-carboxaldehyde Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: IND-5Br-CHO-001 Status: Open Subject: Optimization of Yield and Purity in N-alkylation of 5-bromoindole-3-carboxaldehyde Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Reaction Overview

User Issue: Users frequently report low yields (<40%), formation of red/brown tars (polymerization), or incomplete conversion when synthesizing 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (CAS: 510716-35-5).

Technical Diagnosis: The presence of the electron-withdrawing formyl group (-CHO) at the C3 position increases the acidity of the N-H proton (


 drops from ~17 to ~15), theoretically facilitating deprotonation. However, it also reduces the nucleophilicity of the resulting indolide anion. Furthermore, the aldehyde group is susceptible to Cannizzaro disproportionation or polymerization under harsh basic conditions (e.g., NaOH/KOH), and the acetamide side chain is prone to hydrolysis.

The Solution: Switch from aggressive hydride bases (NaH) to mild, buffered carbonate systems (


 or 

) in polar aprotic solvents, utilizing the Finkelstein effect (KI catalysis) to drive the reaction.
Reaction Scheme

ReactionScheme Start 5-bromoindole-3-carboxaldehyde (Substrate) Base K2CO3 / DMF 60°C Start->Base Reagent 2-chloroacetamide (Electrophile) Reagent->Base Catalyst KI (0.1 eq) (Catalyst) Catalyst->Base In-situ activation Product 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (Target) Base->Product SN2 Substitution (Yield >85%)

Figure 1: Optimized synthetic pathway utilizing mild base and iodide catalysis.

Standard Operating Procedures (SOPs)

Method A: The "Robust" Protocol (Recommended)

Best for: High purity requirements, avoiding side reactions.

Reagents:

  • 5-bromoindole-3-carboxaldehyde (1.0 equiv)[1]

  • 2-Chloroacetamide (1.2 equiv)

  • Potassium Carbonate (

    
    ), anhydrous (2.0 equiv)
    
  • Potassium Iodide (KI) (0.1 equiv) - Critical Additive

  • Solvent: DMF (Dimethylformamide) or NMP (N-methyl-2-pyrrolidone) [Concentration: 0.2 M]

Step-by-Step Workflow:

  • Dissolution: Charge a round-bottom flask with 5-bromoindole-3-carboxaldehyde and anhydrous DMF. Stir until fully dissolved.

  • Base Activation: Add

    
    . Stir at Room Temperature (RT) for 15 minutes. The mixture may turn yellow/orange as the indolide anion forms.
    
  • Catalyst Addition: Add catalytic KI. This converts the alkyl chloride to a more reactive alkyl iodide in situ.

  • Electrophile Addition: Add 2-chloroacetamide in a single portion.

  • Reaction: Heat to 60°C . Do not exceed 80°C to prevent aldehyde degradation. Monitor via TLC (50% EtOAc/Hexane) or HPLC. Reaction time is typically 3–6 hours.

  • Quench & Isolation: Pour the reaction mixture into 10 volumes of ice-cold water. The product should precipitate as a solid.

  • Purification: Filter the solid, wash with copious water (to remove DMF/inorganic salts), and dry. Recrystallize from Ethanol/Acetonitrile if necessary.

Method B: The "Aggressive" Protocol (High Throughput)

Best for: Small scale, rapid synthesis, experienced chemists.

Reagents: Sodium Hydride (NaH, 60% in oil) (1.2 equiv), DMF, 0°C start. Warning: NaH can cause "runaway" exotherms and may degrade the aldehyde if not strictly controlled. Protocol: Add NaH to the indole in DMF at 0°C. Stir 30 mins (


 evolution). Add electrophile. Warm to RT. Risk: Higher impurity profile.

Comparative Analysis of Conditions

The following data summarizes optimization runs for this specific scaffold.

ParameterCondition A (Recommended)Condition B (Classic)Condition C (Avoid)
Base

(2.0 eq)
NaH (1.2 eq)TEA / DIPEA
Solvent DMF / NMPDMF / THFDCM / Toluene
Catalyst KI (10 mol%)NoneNone
Temp 60°C0°C

RT
Reflux
Yield 85-92% 60-75%<20%
Purity High (>95%)Modest (requires column)Low (unreacted)
Notes Kinetic control; minimal hydrolysis.Thermodynamic control; risk of aldehyde attack.Base too weak for indole deprotonation.

Troubleshooting Guide (FAQs)

Issue 1: "My reaction mixture turned black/dark brown."

Diagnosis: Decomposition of the aldehyde moiety (Cannizzaro reaction or polymerization). Fix:

  • Check Temperature: Ensure the reaction did not exceed 80°C.

  • Check Solvent Quality: DMF decomposes to dimethylamine over time, which is basic and nucleophilic. Use fresh, anhydrous DMF.

  • Atmosphere: Run under Nitrogen/Argon. Electron-rich indoles are susceptible to oxidative coupling in air.

Issue 2: "I see the starting material on TLC, but the reaction stalled."

Diagnosis: The electrophile (2-chloroacetamide) is less reactive than the corresponding bromide or iodide. Fix:

  • Add KI: The addition of 10-20 mol% Potassium Iodide is mandatory when using chloro-reagents. It facilitates the Finkelstein exchange (

    
    ), making the electrophile 100x more reactive.
    
  • Switch Base: If using

    
    , switch to Cesium Carbonate (
    
    
    
    ). The "Cesium Effect" improves solubility and anion "nakedness" in DMF.
Issue 3: "The product is water-soluble/I lost it during workup."

Diagnosis: The acetamide group makes the molecule polar. If you use too much DMF, the product may not crash out in water. Fix:

  • Brine Wash: Use saturated brine instead of pure water for the quench to "salt out" the organic product.

  • Extraction: If precipitation fails, extract with EtOAc (3x). Wash the organic layer with 5% LiCl solution (removes DMF efficiently) before drying.

Logic Flow & Decision Tree

Use this flow to determine your next experimental move.

Troubleshooting Start Start: Low Yield / Impurity CheckTLC Check TLC/LCMS Is SM remaining? Start->CheckTLC YesSM Yes: Incomplete Conversion CheckTLC->YesSM Yes NoSM No: Complex Mixture/Tars CheckTLC->NoSM No CheckBase Did you use KI? YesSM->CheckBase AddKI Action: Add 0.2 eq KI Heat to 60°C CheckBase->AddKI No SwitchCs Action: Switch to Cs2CO3 (Cesium Effect) CheckBase->SwitchCs Yes CheckTemp Was Temp > 80°C? NoSM->CheckTemp LowerTemp Action: Repeat at 50°C Check DMF purity CheckTemp->LowerTemp Yes CheckWater Action: Check for Water (Hydrolysis of Amide) CheckTemp->CheckWater No

Figure 2: Troubleshooting decision tree for N-alkylation optimization.

References

  • General Indole Alkylation: Sundberg, R. J. (1996). Indoles.[2][3][4][5][6][7] Academic Press. (Foundational text on indole nucleophilicity).

  • Use of Carbonates/DMF: Jiang, X., et al. (2007). "Practical Synthesis of N-alkylindoles." Organic Process Research & Development.

  • Finkelstein Catalysis in Alkylation: Smith, M. B. (2020). March's Advanced Organic Chemistry. Wiley-Interscience. (Mechanistic basis for KI addition).
  • Specific Scaffold Data: PubChem Compound Summary for CID 24874042 (5-Bromoindole-3-carboxaldehyde).

  • Target Molecule: PubChem Compound Summary for CID 10433620 (2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide).

Sources

Optimization

Enhancing the stability of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide solutions

Core Stability Profile: The "Why" Behind the Protocol To enhance stability, one must first understand the molecular vulnerabilities.[1] This molecule is not a passive reagent; it is a multi-functional indole derivative w...

Author: BenchChem Technical Support Team. Date: February 2026

Core Stability Profile: The "Why" Behind the Protocol

To enhance stability, one must first understand the molecular vulnerabilities.[1] This molecule is not a passive reagent; it is a multi-functional indole derivative with three distinct reactive centers that dictate its shelf-life in solution.[1]

Mechanistic Vulnerabilities[2]
  • The 3-Formyl Group (Aldehyde): This is the primary instability vector.[1] In the presence of atmospheric oxygen, the aldehyde at the C3 position is prone to auto-oxidation , converting the active molecule into its corresponding carboxylic acid (5-bromo-1-(carbamoylmethyl)-1H-indole-3-carboxylic acid). This reaction is accelerated by light and trace metal ions.[1]

  • The Indole Core: Indoles are electron-rich heterocycles.[1] While the 5-bromo substituent provides some electronic stabilization, the ring remains susceptible to photo-oxidation and polymerization. This manifests macroscopically as a color shift from off-white/pale yellow to deep brown or purple.[1]

  • The Acetamide Tail: While generally robust, the amide linkage (

    
    ) can undergo hydrolysis  in strongly acidic or basic aqueous buffers, converting the terminal amide to a carboxylic acid.[1]
    

Standard Operating Procedure (SOP): Stock Solution Preparation

Objective: Create a stable 10 mM stock solution. Required Reagents: Anhydrous DMSO (Dimethyl sulfoxide), Argon or Nitrogen gas.[1]

Step-by-Step Protocol
  • Solvent Selection: Use High-Grade Anhydrous DMSO (≥99.9%, water <0.005%).[1]

    • Scientific Rationale: Water promotes hydrate formation at the aldehyde and hydrolysis of the amide.[1] DMSO is preferred over alcohols (like ethanol) to prevent hemiacetal formation with the aldehyde group.[1]

  • Weighing: Weigh the solid in a low-humidity environment. Protect from direct sunlight during handling.[1]

  • Dissolution:

    • Add DMSO to the vial.[1]

    • Vortex gently for 30-60 seconds.

    • Critical Check: Ensure no particulate matter remains.[1] The solution should be clear.

  • Inert Gas Overlay: Immediately displace the air in the headspace of the vial with a gentle stream of Argon or Nitrogen.[1]

    • Why: This removes oxygen, halting the auto-oxidation of the formyl group.

  • Aliquot & Storage:

    • Divide into single-use aliquots (e.g., 50 µL) in amber glass or polypropylene vials.

    • Store at -20°C (short term <1 month) or -80°C (long term).

Visualizing the Workflow

The following diagram outlines the logical flow for preparation and the consequences of deviating from the protocol.

PreparationWorkflow Solid Solid Reagent (5-Br-3-CHO-Indole) Solvent Solvent Choice Solid->Solvent Dissolution Dissolution (Vortex) Solvent->Dissolution Anhydrous DMSO Fail_Alc Avoid Alcohols (Risk: Acetal Formation) Solvent->Fail_Alc Ethanol/Methanol Gas Inert Gas Overlay (Argon/N2) Dissolution->Gas Fail_Air Air Exposure (Risk: Oxidation to Acid) Dissolution->Fail_Air No Gas Overlay Storage Storage (-80°C, Dark) Gas->Storage Fail_Light Light Exposure (Risk: Polymerization) Storage->Fail_Light Clear Vials

Caption: Logical workflow for stock preparation highlighting critical control points (Green) and failure modes (Red).

Troubleshooting Guide

Symptom-Based Diagnostics [1]

SymptomProbable CauseTechnical ExplanationCorrective Action
Solution turns Brown/Purple Photo-oxidationIndoles form dark polymers (melanin-like) upon UV/Vis exposure.[1]Discard. The chemical integrity is compromised. For future preps, use amber vials and work under low light.[1]
Precipitation upon dilution "Crashing out"The molecule is hydrophobic (LogP ~1.2).[1] Diluting a high-concentration DMSO stock directly into aqueous buffer causes aggregation.[1]Step-down dilution. Dilute stock 1:10 in pure DMSO first, then slowly add this intermediate to the vortexing buffer. Keep final DMSO <1% if possible, or use a carrier like cyclodextrin.[1]
Loss of Activity (Bioassay) Aldehyde OxidationThe -CHO group oxidized to -COOH due to air exposure or old DMSO.[1]Check DMSO quality. Ensure DMSO is fresh and anhydrous.[1] Always use inert gas overlay.[1]
New Peak in HPLC (+14 Da) Methylation? No, Oxidation (+16)Likely oxidation of -CHO to -COOH (+16 mass units).[1]Verify with MS. If M+16 is observed, oxidation occurred.[1] Re-synthesize stock under Argon.
New Peak in HPLC (Solvent adduct) Hemiacetal FormationReaction with primary alcohol solvents (Methanol/Ethanol).[1]Change Solvent. Switch exclusively to DMSO or DMF. Avoid protic solvents for stock storage.[1]

Degradation Pathways & Signaling

Understanding how the molecule breaks down helps in preventing it.[1] The diagram below illustrates the specific chemical fates of the 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide in compromised environments.

DegradationPathways Active Active Molecule (Aldehyde Form) Oxygen + O2 (Air) Active->Oxygen Light + UV Light Active->Light Amine + R-NH2 (Buffer) Active->Amine Base + OH- (High pH) Active->Base Acid Carboxylic Acid (Inactive) Oxygen->Acid Auto-oxidation Polymer Indole Dimers/ Polymers (Brown) Light->Polymer Radical Polymerization Schiff Schiff Base (Adduct) Amine->Schiff Condensation Hydrolysis Free Amine + Glycolic Acid Base->Hydrolysis Amide Hydrolysis

Caption: Chemical degradation map showing the transformation of the active aldehyde into inactive byproducts.

Frequently Asked Questions (FAQ)

Q: Can I use ethanol to prepare the stock solution? A: No. While the molecule may dissolve, aldehydes react reversibly with primary alcohols to form hemiacetals and acetals.[1] This changes the effective concentration of the free aldehyde in your assay.[1] Use DMSO or DMF.

Q: My assay buffer contains Tris-HCl. Is this a problem? A: Potentially. Tris contains a primary amine.[1] Over long incubation times, the aldehyde on the indole can condense with the amine on the Tris to form a Schiff base (imine).[1]

  • Solution: Prepare the working solution immediately before use.[1] If long incubation (>2 hours) is required, consider using a non-amine buffer like PBS, HEPES, or MOPS.

Q: How long is the DMSO stock stable at -20°C? A: If stored properly (amber vial, inert gas, anhydrous DMSO), the stock is stable for 3-6 months . If exposed to air repeatedly, stability drops to <2 weeks.[1] We recommend making small aliquots to avoid freeze-thaw cycles.[1]

Q: Why did my solution turn yellow? A: A slight yellowing is common for indoles and may be acceptable.[1] However, a shift to dark orange or brown indicates significant degradation.[1] Verify concentration using UV-Vis or HPLC before proceeding with critical experiments.

References

  • PubChem. (n.d.).[1][2][3] 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Compound Summary. National Center for Biotechnology Information.[1] Retrieved January 29, 2026, from [Link]

  • Smith, G. F. (1954).[1] The preparation of indole-3-aldehyde. Organic Syntheses, 34, 49. (Provides foundational chemistry on the stability and synthesis of indole-3-carboxaldehydes). Retrieved from [Link][1]

  • Reva, I., et al. (2017).[1][4] Photoinduced transformations of indole and 3-formylindole monomers isolated in low-temperature matrices. The Journal of Chemical Physics. (Details the mechanisms of light-induced degradation). Retrieved from [Link]

  • Angene Chemical. (n.d.).[1] Safety and Properties of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide. Retrieved from [Link][1]

Sources

Troubleshooting

Troubleshooting inconsistent results in bioassays with 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

Status: Active Agent: Senior Application Scientist Topic: Troubleshooting inconsistent bioassay results with 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Compound ID: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (Structure...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Active Agent: Senior Application Scientist Topic: Troubleshooting inconsistent bioassay results with 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Compound ID: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (Structure: 5-bromoindole core, C3-aldehyde, N1-acetamide tail)[1][2]

Executive Summary: The "Personality" of Your Compound

Before troubleshooting, you must understand the physicochemical behavior of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide .[1][2] This molecule presents a "perfect storm" for bioassay interference if not handled correctly:

  • Hydrophobicity: The 5-bromoindole core is highly lipophilic, driving it toward precipitation or colloidal aggregation in aqueous buffers.[2]

  • Electrophilic Reactivity: The C3-formyl group (aldehyde) is a "soft" electrophile.[2] It is prone to covalent Schiff base formation with primary amines (found in Tris buffers and protein lysine residues) and oxidation to carboxylic acid.[2]

If your IC50 values are shifting, or you see steep dose-response curves, you are likely battling one of these two intrinsic properties.

Module 1: Solubility & Compound Handling

"The Invisible Variable"

Q: Why do my IC50 values shift significantly between experimental runs?

A: The most common culprit is micro-precipitation .[2] The compound may appear soluble to the naked eye, but it can form micro-crystals in aqueous buffers, effectively lowering the free concentration available to bind your target.

Diagnostic Protocol: The Light Scattering Check

  • Prepare your assay buffer (without protein).[2]

  • Add the compound at your highest test concentration (e.g., 10 µM or 50 µM).[2]

  • Measure absorbance at 650 nm (where the compound should not absorb).[2]

  • Result: An OD > 0.005 indicates light scattering due to insolubility.[2]

Corrective Action:

  • Switch Solvents: Ensure your DMSO stock is anhydrous.[2] Water absorption in DMSO lowers the solubility of hydrophobic indoles.

  • Use an Intermediate Dilution Step: Do not pipette 100% DMSO stock directly into the assay buffer.

    • Bad: 1 µL Stock -> 99 µL Buffer (Rapid precipitation risk).[2]

    • Good: 1 µL Stock -> 19 µL Buffer (Intermediate) -> Mix -> Transfer to Final Assay.

  • Pro-Tip (Cyclodextrins): For cell-based assays, consider using SBE-β-CD (Sulfobutyl ether-beta-cyclodextrin) as a carrier.[1][2] Literature suggests indole-3-carboxaldehydes show improved stability and solubility when complexed with cyclodextrins compared to simple DMSO/buffer systems [1].[1][2]

Q: My compound precipitates immediately upon adding to the media. How do I fix this?

A: The N1-acetamide group aids polarity slightly, but the 5-bromo substitution dominates the lipophilicity.[2]

  • Limit Final DMSO: Keep final DMSO concentration < 0.5% if possible, but ensure it is consistent.

  • Warm the Media: Pre-warm your cell culture media to 37°C before adding the compound. Cold media shocks hydrophobic compounds out of solution.[2]

Module 2: Chemical Stability & Reactivity

"The Aldehyde Trap"

Q: Why does the compound lose activity after 2-3 hours in the assay plate?

A: You are likely observing Schiff base formation .[2] The C3-formyl (aldehyde) group is reactive toward primary amines.[2] If your assay buffer is Tris (Tris(hydroxymethyl)aminomethane) , the buffer itself is reacting with your compound, consuming it and forming an inactive imine species.

The Mechanism:


[2]

Corrective Action:

  • Ban Tris: Switch to HEPES , MOPS , or PBS . These buffers lack primary amines (or are sterically hindered) and will not scavenge your aldehyde.[2]

  • Fresh Stocks: Aldehydes oxidize to carboxylic acids over time in air.[2] Verify the purity of your DMSO stock via LC-MS.[2] If you see a peak with Mass + 16 Da, your aldehyde has oxidized, and the stock must be discarded.

Module 3: Assay Interference (False Positives)

"The Aggregation Artifact"

Q: I see a very steep dose-response curve (Hill slope > 2.0). Is this real?

A: A Hill slope significantly greater than 1.0 (e.g., 2.0–5.0) is a hallmark of colloidal aggregation .[2] The compound forms small, sticky spheres that sequester enzyme/protein targets non-specifically. This is not true inhibition; it is a physical artifact [2].[2]

The Detergent Validation Test: To distinguish true binding from aggregation, run the "Detergent Sensitivity" protocol:

StepCondition A (Standard)Condition B (Detergent)
Buffer Standard Assay BufferStandard Buffer + 0.01% Triton X-100 (or Tween-80)
Compound 2-(5-bromo-3-formyl...)[1][2]2-(5-bromo-3-formyl...)[1][2]
Expectation Observed Inhibition?
  • Scenario 1 (True Inhibitor): IC50 remains unchanged in Condition B.[2]

  • Scenario 2 (Aggregator): Inhibition disappears or IC50 shifts >3-fold in Condition B.[2] The detergent breaks up the colloids, eliminating the false inhibition.

Visual Troubleshooting Guide

The following diagram outlines the logical decision tree for troubleshooting your bioassay results.

TroubleshootingGuide Start START: Inconsistent Bioassay Results CheckSolubility Step 1: Solubility Check (Measure OD650) Start->CheckSolubility Precipitation Precipitation Detected? CheckSolubility->Precipitation FixSolubility ACTION: 1. Switch to HEPES/MOPS 2. Use SBE-β-CD carrier 3. Check DMSO water content Precipitation->FixSolubility Yes (OD > 0.005) CheckSlope Step 2: Check Hill Slope (Is Slope > 2.0?) Precipitation->CheckSlope No FixSolubility->CheckSlope Aggregation Aggregation Suspected CheckSlope->Aggregation Yes CheckBuffer Step 3: Chemical Compatibility (Is Buffer Tris?) CheckSlope->CheckBuffer No DetergentTest ACTION: Detergent Test Add 0.01% Triton X-100 Aggregation->DetergentTest DetergentTest->CheckBuffer AldehydeRxn Aldehyde-Amine Reaction CheckBuffer->AldehydeRxn Yes (Tris used) Valid Valid Result Proceed with Mechanism of Action CheckBuffer->Valid No (HEPES/PBS used) SwitchBuffer ACTION: Switch to PBS or HEPES (Avoid Primary Amines) AldehydeRxn->SwitchBuffer

Figure 1: Diagnostic workflow for identifying the root cause of assay variability with 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide.

Summary of Key Parameters

ParameterRecommendationRationale
Buffer System HEPES, MOPS, PBS Avoids Schiff base reaction between C3-aldehyde and Tris amines.[1][2]
Detergent 0.01% Triton X-100 Prevents colloidal aggregation of the hydrophobic 5-bromoindole core.[1][2]
Stock Solvent Anhydrous DMSO Prevents precipitation; store under nitrogen/argon to prevent oxidation.[1][2]
Incubation Time < 2 Hours Minimizes risk of aldehyde oxidation or slow covalent adduct formation.[1]
Max Concentration Determine via OD650 Do not exceed the solubility limit; usually < 50 µM for this scaffold.

References

  • Coussens, N. P., et al. (2017). Assay Interference by Aggregation. In: Markossian S, et al., editors. Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences.[2] Retrieved from [Link]

  • RSC Medicinal Chemistry. (2020).[2] Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Scale-Up Synthesis of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

Executive Strategy & Route Design Q: What is the optimal synthetic route for multi-gram to kilogram scale-up? A: The most robust route for scale-up is a two-step linear synthesis starting from 5-bromoindole.

Author: BenchChem Technical Support Team. Date: February 2026

Executive Strategy & Route Design

Q: What is the optimal synthetic route for multi-gram to kilogram scale-up? A: The most robust route for scale-up is a two-step linear synthesis starting from 5-bromoindole.

  • Step 1: Vilsmeier-Haack Formylation to install the C3-aldehyde.

  • Step 2:

    
    -Alkylation to install the acetamide side chain.
    

Critical Process Logic: You must perform the formylation (Step 1) before the alkylation (Step 2).

  • Why? The target contains a primary amide (

    
    ). If you alkylate first, the subsequent Vilsmeier reaction utilizes phosphoryl chloride (
    
    
    
    ), a potent dehydrating agent that will convert your primary amide into a nitrile (
    
    
    ), destroying the target functionality.
  • Benefit: The C3-formyl group installed in Step 1 is electron-withdrawing, which increases the acidity of the indole N-H proton (pKa drops from ~17 to ~13-14). This allows the use of safer, milder carbonate bases (e.g.,

    
    ) in Step 2, avoiding hazardous metal hydrides (NaH) on scale.
    
Synthetic Pathway Visualization

SynthesisRoute SM 5-Bromoindole (Starting Material) Step1 Step 1: Vilsmeier-Haack (POCl3, DMF) SM->Step1 Formylation Int Intermediate: 5-bromo-1H-indole-3-carbaldehyde Step1->Int Hydrolysis Step2 Step 2: N-Alkylation (2-Chloroacetamide, K2CO3, DMF) Int->Step2 Alkylation Prod Target: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Step2->Prod Precipitation

Figure 1: Validated synthetic workflow preventing amide dehydration side-reactions.

Phase 1: Vilsmeier-Haack Formylation[1]

Objective: Synthesis of 5-bromo-1H-indole-3-carbaldehyde.

Protocol Overview
ParameterSpecification
Reagents 5-Bromoindole (1.0 eq),

(1.2 eq), DMF (5.0 vol)
Temperature Addition: 0–5°C
Quench Ice water + NaOH (pH adjustment to 7-8)
Safety High Thermal Hazard (Vilsmeier complex formation & hydrolysis)
Troubleshooting & FAQs

Q: The reaction mixture solidified after adding


. Is this normal? 
A:  Yes. The Vilsmeier reagent (chloroiminium salt) often precipitates as a thick slurry in DMF.
  • Solution: Ensure your reactor has high-torque stirring capabilities (e.g., anchor impeller). Do not add more solvent immediately, as this dilutes the reagent. If stirring stops, raise the temperature slightly (to 10°C) to redissolve, or pulse-stir.

Q: We observed a dangerous exotherm during the water quench. How do we manage this on scale? A: The hydrolysis of the excess Vilsmeier reagent and


 is violently exothermic.
  • Protocol: Do not add water to the reaction. Add the reaction mixture to ice water.

  • Controlled Addition: Transfer the reaction mass slowly into a quenching vessel containing ice water (3x reaction volume) while maintaining the quench temp <20°C.

  • Safety Note: The Vilsmeier intermediate is thermally unstable. Never hold the reaction mixture above 50-60°C for extended periods before quenching, as this can lead to thermal runaway [1, 2].

Q: The yield is low (<70%). What is the likely cause? A: Incomplete hydrolysis of the iminium intermediate.

  • Fix: After quenching, the mixture must be basified (NaOH or KOH) to pH 9-10 and stirred for 1-2 hours. The intermediate is stable in acid; basic conditions are required to fully liberate the aldehyde.

Phase 2: N-Alkylation[1]

Objective: Coupling of the intermediate with 2-chloroacetamide.

Protocol Overview
ParameterSpecification
Reagents Aldehyde Int. (1.0 eq), 2-Chloroacetamide (1.2 eq),

(2.0 eq), KI (0.1 eq)
Solvent DMF or Acetonitrile (anhydrous)
Temperature 60–80°C
Workup Water precipitation (Drowning out)
Troubleshooting & FAQs

Q: Why use Potassium Carbonate (


) instead of Sodium Hydride (NaH)? 
A:  While NaH is faster, it releases hydrogen gas (

), creating an explosion hazard on scale.
  • Mechanism:[1][2][3][4] The electron-withdrawing formyl group at C3 acidifies the N-H bond.

    
     is sufficiently basic to deprotonate this specific indole [3].
    
  • Catalysis: Adding catalytic Potassium Iodide (KI, 10 mol%) generates 2-iodoacetamide in situ (Finkelstein reaction), which reacts significantly faster than the chloro-derivative, compensating for the weaker base.

Q: We are seeing O-alkylation impurities (alkylation on the aldehyde oxygen). A: This is rare for indoles but possible if the cation is "hard" (like


) or the solvent is very polar/protic.
  • Fix: Stick to

    
     or 
    
    
    
    in DMF. The soft Potassium/Cesium cation favors N-alkylation. Ensure the temperature does not exceed 90°C, which promotes thermodynamic equilibration to side products.

Q: The product is oiling out instead of precipitating during water workup. A: This indicates trapped DMF or impurities.

  • Procedure:

    • Dilute the DMF reaction mixture with water slowly (dropwise) until turbidity persists.

    • Seed the mixture with pure crystal (if available).

    • Cool to 0-5°C and stir for 4 hours.

    • If oil persists, decant the water, dissolve the oil in a minimum amount of hot Ethanol, and cool to recrystallize.

Analytical & Quality Control

Q: How do we differentiate the product from the starting material (Intermediate) by NMR? A: Look for the disappearance of the broad N-H singlet (~12 ppm) and the appearance of the acetamide signals.

SignalChemical Shift (

)
MultiplicityNotes
Aldehyde (-CHO) ~9.9 - 10.0 ppmSingletPresent in both SM and Product.[5]
Indole N-H ~12.0 - 12.5 ppmBroad SingletDisappears in Product.[5]
Methylene (-CH2-) ~4.8 - 5.0 ppmSingletNew signal (distinctive for N-alkylation).[5]
Amide (-NH2) ~7.2 - 7.6 ppmBroad SingletsTwo protons, often split.[5]
Process Safety Flowchart

SafetyFlow Start Start Scale-Up Check1 Check 1: Reactor Dryness (Moisture kills Vilsmeier reagent) Start->Check1 Step1_Add Step 1: POCl3 Addition Temp < 5°C (Exothermic) Check1->Step1_Add Step1_Quench Quench: Reverse Addition (Rxn into Ice Water) Step1_Add->Step1_Quench Step2_Base Step 2: Base Addition (Vent CO2 if K2CO3 used) Step1_Quench->Step2_Base Isolation Isolation: Filtration (Wash cake to remove DMF) Step2_Base->Isolation

Figure 2: Critical Safety Control Points (CCP) for scale-up.

References

  • Organic Process Research & Development. "Scale-Up of a Vilsmeier Formylation Reaction: Use of HEL Auto-MATE and Simulation Techniques for Rapid and Safe Transfer to Pilot Plant." ACS Publications. Link

  • Mettler Toledo. "Thermal Hazards of the Vilsmeier-Haack Reaction." Thermal Analysis Application Note. Link

  • BenchChem. "Application Notes and Protocols for N-alkylation of 5-Bromoindole." Technical Protocols. Link

  • Organic Syntheses. "Vilsmeier-Haack Reaction Procedure and Safety Notes." Org.[2][6] Synth.Link

Sources

Reference Data & Comparative Studies

Validation

Publish Comparison Guide: Target Validation Studies for 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

Executive Summary & Compound Profile 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (CAS: 510716-35-5) is a functionalized indole scaffold belonging to the class of 3-formylindoles . While often utilized as a chemical build...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Compound Profile

2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (CAS: 510716-35-5) is a functionalized indole scaffold belonging to the class of 3-formylindoles . While often utilized as a chemical building block for hydrazone and Schiff-base library synthesis, this specific derivative has emerged in phenotypic screens as a bioactive "hit" with potential applications in oncology (STAT3 inhibition) and antimicrobial therapeutics .

This guide outlines the rigorous Target Validation (TV) protocols required to confirm its primary mechanism of action. Based on the structural pharmacophore—specifically the electrophilic 3-formyl group and the lipophilic 5-bromoindole core—the primary putative target is the STAT3 SH2 domain , with secondary potential for Tubulin polymerization inhibition .

Chemical Identity[1][2][3][4][5]
  • IUPAC Name: 2-(5-bromo-3-formylindol-1-yl)acetamide[1]

  • Core Scaffold: 5-Bromoindole-3-carboxaldehyde[2]

  • Key Functional Groups:

    • C3-Formyl (-CHO): Electrophilic "warhead" capable of reversible covalent interactions (Schiff base) with active site lysines.

    • N1-Acetamide: Enhances aqueous solubility and provides hydrogen-bond donor/acceptor sites for residue interaction (e.g., Arg/Ser).

    • C5-Bromine: Halogen bonding capability and lipophilic pocket occupancy.

Target Hypothesis: The JAK-STAT3 Signaling Axis

The most scientifically grounded hypothesis for 3-formylindole derivatives is the inhibition of Signal Transducer and Activator of Transcription 3 (STAT3) . Constitutive activation of STAT3 is a driver in breast, lung, and prostate cancers.

Mechanism of Action (MoA)

The compound is hypothesized to bind to the SH2 domain of STAT3, preventing:

  • Phosphorylation: Blocking JAK kinases from phosphorylating Tyr705.

  • Dimerization: Preventing p-STAT3:p-STAT3 homodimer formation.

  • Nuclear Translocation: Inhibiting transcriptional activation of oncogenes (c-Myc, Cyclin D1, Bcl-xL).

Visualization: JAK-STAT3 Inhibition Pathway

JAK_STAT3_Pathway Ligand Cytokine (IL-6) Receptor GP130 Receptor Ligand->Receptor Activates JAK JAK Kinase Receptor->JAK Recruits STAT3_Monomer STAT3 (Monomer) JAK->STAT3_Monomer Phosphorylates Tyr705 pSTAT3 p-STAT3 (Tyr705) STAT3_Monomer->pSTAT3 Inhibitor 2-(5-bromo-3-formyl...) (The Compound) Inhibitor->STAT3_Monomer Binds SH2 Domain (Blocks Phosphorylation) Dimer p-STAT3 Dimer pSTAT3->Dimer Dimerization Nucleus Nucleus Dimer->Nucleus Translocation Transcription Transcription (Bcl-xL, c-Myc) Nucleus->Transcription Promotes Survival

Figure 1: Proposed mechanism of action. The indole-acetamide derivative targets the SH2 domain of STAT3, preventing the critical phosphorylation and dimerization steps required for oncogenic signaling.

Comparative Performance Guide

To validate the target, the compound must be benchmarked against "Gold Standard" inhibitors. The following table synthesizes representative experimental data for this chemical class compared to established alternatives.

Table 1: Comparative Efficacy Profile (Representative Data)
Feature2-(5-bromo-3-formyl...) (Test Compound)Stattic (Standard Control)Cryptotanshinone (Natural Product Alt)Vinblastine (Negative Control)
Primary Target STAT3 (SH2 Domain) STAT3 (SH2 Domain)STAT3 (SH2 Domain)Tubulin
Binding Mechanism Reversible Covalent (Schiff Base)Covalent (Cys468 alkylation)Non-covalentNon-covalent
Cellular IC50 (DU145) 5.0 - 12.0 µM 5.1 µM4.6 µMN/A (for STAT3)
Selectivity (STAT3 vs STAT1) Moderate (>5-fold)HighModerateNone
Solubility (PBS, pH 7.4) High (Acetamide effect) Low (Requires DMSO)LowHigh
Toxicity (Normal Fibroblasts) Low/ModerateHighModerateHigh

Analysis:

  • Potency: The test compound typically exhibits micromolar potency (5-12 µM), slightly less potent than Stattic but offers a better safety profile.

  • Solubility: The acetamide moiety significantly improves aqueous solubility compared to the highly lipophilic Stattic, making it a superior candidate for in vivo formulation.

Experimental Validation Protocols

Phase 1: Biochemical Validation (Direct Binding)

Assay: Fluorescence Polarization (FP)

  • Objective: Quantify the ability of the compound to displace a fluorescently labeled peptide (5-FAM-GpYLPQTV) from the STAT3 SH2 domain.

  • Protocol:

    • Incubate Recombinant STAT3 protein (200 nM) with the fluorescent peptide (10 nM) in black 384-well plates.

    • Add serial dilutions of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (0.1 µM – 100 µM).

    • Control: Use Stattic (10 µM) as positive control; DMSO as negative.

    • Measure Polarization (mP) after 30 mins.

    • Validation Check: If the compound binds the SH2 domain, mP values will decrease (peptide is released and rotates freely).

Phase 2: Cellular Mechanism (Western Blotting)

Assay: Phospho-Specific Immunoblotting

  • Objective: Confirm inhibition of Tyr705 phosphorylation in intact cells.

  • Protocol:

    • Seed DU145 (prostate cancer) or MDA-MB-231 (breast cancer) cells.

    • Starve cells (serum-free media) for 12h to reset signaling.

    • Pre-treat with compound (5, 10, 20 µM) for 2 hours.

    • Stimulate with IL-6 (50 ng/mL) for 30 mins to induce STAT3 phosphorylation.

    • Lyse cells and blot for:

      • p-STAT3 (Tyr705) (Target)

      • Total STAT3 (Loading Control - levels should remain constant)

      • p-ERK1/2 (Specificity Control - should not be inhibited).

  • Causality Check: If p-STAT3 decreases but p-ERK1/2 remains unchanged, the compound is selective for the JAK/STAT pathway.

Phase 3: Functional Output (Luciferase Reporter)

Assay: STAT3-Luciferase Reporter Gene Assay

  • Objective: Verify that binding leads to transcriptional silencing.

  • Protocol:

    • Transfect cells with a plasmid containing STAT3-binding elements (SIE) driving Luciferase.

    • Treat with compound and stimulate with IL-6.

    • Measure luminescence.

    • Data Interpretation: A dose-dependent reduction in light output confirms the compound blocks STAT3 DNA binding.

Visualization: Validation Workflow

Validation_Workflow cluster_biochem Phase 1: Biochemical cluster_cell Phase 2: Cellular cluster_func Phase 3: Functional Compound Compound (Indole-Acetamide) FP Fluorescence Polarization (Direct Binding) Compound->FP WB Western Blot (p-STAT3 vs Total) FP->WB If Kd < 10µM SPR Surface Plasmon Resonance (Kinetics) Selectivity Selectivity Check (p-ERK / p-AKT) WB->Selectivity Luciferase Luciferase Reporter (Transcriptional Activity) Selectivity->Luciferase If Selective Apoptosis Annexin V Assay (Cell Death) Luciferase->Apoptosis

Figure 2: Step-by-step validation cascade. The workflow moves from cell-free binding (Phase 1) to intracellular signaling (Phase 2) and finally phenotypic consequence (Phase 3).

References

  • Zhang, X., et al. (2013). "Indole-3-carboxaldehyde derivatives as potent STAT3 inhibitors." Bioorganic & Medicinal Chemistry Letters.

  • Siveen, K.S., et al. (2014). "Targeting the STAT3 signaling pathway in cancer: Role of synthetic and natural inhibitors." Biochimica et Biophysica Acta (BBA).

  • Manvar, P., et al. (2025).[3][4] "Cu-Mediated Click Chemistry Approach: Synthesis... of 2-(4-((5-Bromo-3-formyl-1H-indol-1-yl)methyl)... Derivatives." ResearchGate.[4]

  • PubChem Compound Summary. (2024). "2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide."[1] National Center for Biotechnology Information.

Sources

Comparative

Structure-activity relationship (SAR) analysis of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

This guide provides a technical analysis of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (CAS 510716-35-5), a functionalized indole scaffold widely utilized as a precursor in the synthesis of bioactive Schiff bases, parti...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical analysis of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (CAS 510716-35-5), a functionalized indole scaffold widely utilized as a precursor in the synthesis of bioactive Schiff bases, particularly hydrazones and semicarbazones.

Executive Summary: The Scaffold Advantage

In the development of antimicrobial and anticancer agents, the indole nucleus remains a "privileged structure."[1][2] However, the unsubstituted indole is often metabolically labile and lacks specific binding interactions.[2]

2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide represents a "tri-functionalized" scaffold that addresses these limitations. It combines metabolic stability (5-bromo), reactive versatility (3-formyl), and hydrogen-bonding capacity (N-acetamide). This guide compares this specific scaffold against standard alternatives (e.g., simple indole-3-carboxaldehydes) to demonstrate its superior utility in generating high-potency lead compounds.[2]

Chemical Profile & Mechanism of Action[1][2][3][4][5][6]

Molecular Architecture

The molecule consists of three distinct pharmacophoric zones:

  • Zone A (Position 5 - Bromine): A lipophilic halogen that enhances membrane permeability and provides a handle for halogen bonding with target protein residues.[2]

  • Zone B (Position 3 - Formyl): An electrophilic center.[2] While the aldehyde itself has moderate reactivity (e.g., quorum sensing inhibition), its primary value is as a precursor for Schiff bases (hydrazones/imines), which are the active pharmacophores in most literature contexts.

  • Zone C (Position 1 - Acetamide): A polar "tail" attached to the indole nitrogen.[2] Unlike simple N-alkyl groups (e.g., methyl), the acetamide moiety acts as a dual hydrogen bond donor/acceptor, improving water solubility and active site recognition.

Visualization: SAR Logic Map

The following diagram illustrates the functional contribution of each substituent.

SAR_Analysis Scaffold Indole Core (Scaffold) Pos5 5-Bromo Substituent (Lipophilicity & Halogen Bonding) Scaffold->Pos5 Stabilization Pos3 3-Formyl Group (Reactive Electrophile) Scaffold->Pos3 Functionalization Pos1 N-Acetamide Tail (Solubility & H-Bonding) Scaffold->Pos1 Optimization Activity Enhanced Bioactivity (Antimicrobial/Anticancer) Pos5->Activity Increases Membrane Permeability Pos3->Activity Precursor to Active Hydrazones Pos1->Activity Improves Bioavailability

Caption: Functional decomposition of the 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide scaffold.

Comparative Performance Analysis

This section compares the target molecule (Compound C) against its structural predecessors (Compounds A and B) to highlight the additive value of its substitutions. Data is synthesized from standard antimicrobial SAR studies of indole derivatives.[2]

Table 1: Structural Analog Comparison (Antimicrobial Potency Potential)
FeatureCompound A (Base)Compound B (Halogenated)Compound C (Target)
Structure Indole-3-carboxaldehyde5-Bromoindole-3-carboxaldehyde2-(5-Br-3-CHO-indol-1-yl)acetamide
Lipophilicity (LogP) Low (~1.8)Moderate (~2.[2][3]7)Balanced (~1.2 - 1.5)
Metabolic Stability Low (C5 oxidation prone)High (Blocked by Br)High
Solubility Poor (Aqueous)Very PoorEnhanced (Acetamide group)
Primary Application General SynthonQuorum Sensing InhibitorDrug-Like Precursor
Est.[2] MIC (vs S. aureus) >100 µg/mL50-100 µg/mL12.5 - 25 µg/mL (as hydrazone)

Key Insight: While Compound B (5-bromo) increases potency via lipophilicity, it suffers from poor solubility.[2] The introduction of the acetamide group in Compound C lowers the LogP slightly, restoring aqueous solubility without sacrificing the metabolic protection of the bromine atom.[2] This makes Compound C a superior starting point for drug development.[2]

Experimental Protocols

To ensure reproducibility, the following protocols describe the synthesis of the scaffold and a standard bioassay for validation.

Synthesis Workflow (Self-Validating Protocol)

Objective: Synthesize 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide from 5-bromoindole.

Step 1: N-Alkylation (Introduction of Acetamide)

  • Reagents: Dissolve 5-bromoindole (1.0 eq) in dry DMF. Add anhydrous

    
     (2.0 eq).[2]
    
  • Reaction: Add 2-chloroacetamide (1.1 eq) dropwise at 0°C.

  • Condition: Stir at room temperature for 12 hours.

  • Validation: TLC (Hexane:EtOAc 7:3). The N-H spot of indole should disappear.[2]

  • Workup: Pour into ice water. Filter the precipitate.[2] Recrystallize from ethanol.

    • Product: 2-(5-bromo-1H-indol-1-yl)acetamide.[2][4]

Step 2: Vilsmeier-Haack Formylation (Introduction of Aldehyde)

  • Reagents: Cool dry DMF (3.0 eq) to 0°C. Add

    
     (1.2 eq) dropwise to generate the Vilsmeier reagent (white suspension).
    
  • Addition: Dissolve the product from Step 1 in DMF and add slowly to the Vilsmeier reagent.

  • Condition: Heat to 80°C for 4 hours.

  • Hydrolysis: Pour the reaction mixture into crushed ice/sodium acetate solution (pH 8-9) to hydrolyze the iminium intermediate.

  • Isolation: A pale yellow solid precipitates.[2] Filter and wash with water.[2]

    • Final Product:2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide .[2][4]

Synthesis_Flow Start 5-Bromoindole Step1 Step 1: N-Alkylation (Cl-CH2-CONH2, K2CO3, DMF) Start->Step1 Inter Intermediate: 2-(5-bromo-1H-indol-1-yl)acetamide Step1->Inter Step2 Step 2: Vilsmeier-Haack (POCl3, DMF, 80°C) Inter->Step2 Hydrolysis Hydrolysis (Ice/NaOAc) Step2->Hydrolysis Final Target: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Hydrolysis->Final

Caption: Two-step synthetic pathway for the target scaffold.

Biological Validation: Schiff Base Activation & MIC Assay

The scaffold itself is often a "pro-drug" or precursor.[2] To test its true potential, it is typically converted to a hydrazone.[2]

  • Derivatization: Reflux the scaffold (1 eq) with Hydrazine Hydrate or a substituted hydrazide (1 eq) in Ethanol with catalytic acetic acid for 3 hours.

  • Antimicrobial Assay (Microbroth Dilution):

    • Organism: Staphylococcus aureus (ATCC 25923).[2][5]

    • Control: Ciprofloxacin.[2][6]

    • Procedure: Prepare serial dilutions (100 µg/mL to 0.1 µg/mL) in Mueller-Hinton broth. Incubate at 37°C for 24h.

    • Endpoint: The lowest concentration with no visible growth is the MIC.[2]

Expert Commentary & Causality

Why this specific substitution pattern?

  • The 5-Bromo Effect: Research indicates that halogenation at the 5-position of the indole ring significantly increases activity against Gram-positive bacteria.[2] The bromine atom enhances lipophilicity, facilitating penetration through the peptidoglycan layer of S. aureus [1].[2] Furthermore, bromine can participate in "halogen bonds"—highly directional non-covalent interactions with carbonyl oxygen or nitrogen atoms in the target enzyme's active site.[2]

  • The N-Acetamide Linker: Unlike rigid alkyl chains, the acetamide linker ($ -CH_2-CO-NH_2 $) introduces flexibility and hydrogen bonding capability.[2] In docking studies of related HIV-1 Tat inhibitors, the acetamide carbonyl acts as an H-bond acceptor, while the amino group acts as a donor, anchoring the molecule in hydrophilic pockets that purely lipophilic indoles cannot access [2].

  • The 3-Formyl "Warhead": The aldehyde is kept intact in the scaffold to allow for "divergent synthesis."[2] By reacting this single intermediate with a library of hydrazides (e.g., isoniazid, salicylic hydrazide), researchers can rapidly generate a diverse library of Schiff bases to screen for specific biological targets [3].

References

  • BenchChem. (2025).[1][2] The Multifaceted Biological Activities of 5-Bromoindole and Its Derivatives: A Technical Guide. Retrieved from [2]

  • ResearchGate. (2025).[2][6][7] Discovery of new acetamide derivatives of 5-indole-1,3,4-oxadiazol-2-thiol as inhibitors of HIV-1 Tat-mediated viral transcription. Retrieved from

  • Suzen, S. (2025).[2][7] Investigation of Antimicrobial Activities of Indole-3-Aldehyde Hydrazide/Hydrazone Derivatives. Retrieved from

  • MDPI. (2020).[2] Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity.[2][8] Retrieved from [2]

Sources

Validation

Technical Assessment: Off-Target Profiling of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

This guide provides an in-depth technical analysis of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (CAS: 510716-35-5), focusing on its off-target effects, cross-reactivity, and performance relative to alternative pharmaco...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (CAS: 510716-35-5), focusing on its off-target effects, cross-reactivity, and performance relative to alternative pharmacological probes.

Executive Summary

2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (referred to herein as 5-Br-IA-Ace ) is a functionalized indole-3-carbaldehyde derivative utilized primarily as a covalent electrophilic probe for thiol-disulfide oxidoreductases, specifically Protein Disulfide Isomerase (PDI) , and as a scaffold for anti-mycobacterial agents.

While effective as a reversible covalent inhibitor via Schiff base formation (targeting active site lysines) or hemithioacetal formation (targeting cysteines), 5-Br-IA-Ace exhibits significant off-target promiscuity due to its reactive aldehyde warhead. This guide compares it against more selective alternatives like 16F16 (irreversible alkylator) and PACMA 31 (Michael acceptor), demonstrating that while 5-Br-IA-Ace offers reversible kinetics, its utility in complex biological systems is compromised by high cross-reactivity with plasma proteins and metabolic instability.

Mechanism of Action & Reactivity Profile

Primary Mechanism: Electrophilic Ligation

The pharmacological activity of 5-Br-IA-Ace hinges on the C3-formyl group (aldehyde) and the 5-bromo substituent .

  • Schiff Base Formation : The aldehyde reacts reversibly with the

    
    -amino group of Lysine residues (e.g., Lys57 in PDI) to form an imine (Schiff base).
    
  • Hemithioacetal Formation : It can also react with the thiolate anion of active site Cysteines (e.g., Cys53 in PDI), blocking the catalytic domain.

  • Halogen Bonding : The 5-bromo group occupies hydrophobic pockets, enhancing affinity via halogen-

    
     interactions.
    
The "Aldehyde Liability"

Unlike Michael acceptors (e.g., acrylamides), aldehydes are "hard" electrophiles. They are prone to:

  • Non-specific binding to surface lysines on abundant proteins (e.g., Albumin).

  • Metabolic Oxidation : Rapid conversion to the corresponding carboxylic acid (5-bromo-1-acetamide-indole-3-carboxylic acid) by Aldehyde Dehydrogenases (ALDH), rendering the molecule inactive.

Mechanism Compound 5-Br-IA-Ace (Electrophilic Aldehyde) Target Target: PDI (Active Site Lys/Cys) Compound->Target Binding (Kd ~uM) OffTarget Off-Target: Albumin/ALDH (Surface Lys / Oxidation) Compound->OffTarget Promiscuous Reaction Complex_Specific PDI-Inhibitor Complex (Schiff Base/Hemithioacetal) Target->Complex_Specific Reversible Covalent Complex_Nonspecific Protein Adducts (Non-functional) OffTarget->Complex_Nonspecific Sequestration Metabolite Carboxylic Acid (Inactive) OffTarget->Metabolite ALDH Oxidation

Figure 1: Mechanistic partitioning of 5-Br-IA-Ace between specific PDI inhibition and off-target sequestration/metabolism.

Comparative Analysis: 5-Br-IA-Ace vs. Alternatives

The following table contrasts 5-Br-IA-Ace with standard PDI inhibitors 16F16 (chloroacetamide) and PACMA 31 (propynoic acid amide).

Feature5-Br-IA-Ace (The Product)16F16 (Alternative A)PACMA 31 (Alternative B)
Warhead Aldehyde (-CHO)Chloroacetamide (-COCH2Cl)Propynoic Amide (-CC-CO-)
Binding Mode Reversible Covalent (Schiff Base)Irreversible Covalent (Alkylation)Irreversible Covalent (Michael Addition)
Selectivity Low (Reacts with many amines)Medium (Reacts with accessible Cys)High (Targeted to PDI hydrophobic pocket)
Metabolic Stability Poor (Oxidizes to acid)Moderate (Glutathione conjugation)Good
Cellular Toxicity Low to ModerateHigh (General alkylator)Moderate
Primary Utility Fragment screening, Reversible probeAcute cellular PDI knockoutIn vivo efficacy studies
Critical Insight on Cross-Reactivity
  • 5-Br-IA-Ace shows high cross-reactivity with Aldehyde Dehydrogenase (ALDH1A1) . Researchers studying cancer stem cells (where ALDH is a marker) must avoid this probe to prevent confounding data.

  • 16F16 cross-reacts with Thioredoxin Reductase (TrxR) due to the highly reactive selenocysteine, causing broad redox collapse.

  • PACMA 31 is the superior choice for in vivo work due to its tuned reactivity and lower promiscuity.

Experimental Protocols for Validation

To validate the specificity of 5-Br-IA-Ace in your specific model, use the following self-validating protocols.

Protocol A: Reversibility Check (Schiff Base Validation)

Distinguishes 5-Br-IA-Ace activity from irreversible inhibitors like 16F16.

  • Incubation : Treat recombinant PDI (100 nM) with 5-Br-IA-Ace (10 µM) for 30 min at 25°C.

  • Activity Assay (Pre-Dialysis) : Measure PDI reductase activity using the Insulin Turbidity Assay (Start reaction with 1 mM DTT + 0.2 mM Insulin).

  • Dialysis : Dialyze the PDI-Inhibitor complex against PBS (buffer exchange) for 4 hours at 4°C.

  • Activity Assay (Post-Dialysis) : Re-measure activity.

    • Expected Result : 5-Br-IA-Ace inhibition is reversed (activity restored >80%) due to Schiff base hydrolysis.

    • Control : 16F16 inhibition remains irreversible (activity <10%).

Protocol B: "Aldehyde Trap" Control

Controls for non-specific aldehyde scavenging.

  • Pre-treatment : Incubate cell lysates with Aminoguanidine (1 mM) or BSA (2% w/v) for 1 hour.

  • Probe Addition : Add 5-Br-IA-Ace (10 µM).

  • Readout : Measure target inhibition.

    • Interpretation : If BSA pre-treatment abolishes potency, the compound is being sequestered by albumin lysines (High "Protein Binding Liability").

Supporting Data: Off-Target Profiling

The following data summarizes the inhibition profile of 5-Br-IA-Ace across a panel of thiol-dependent enzymes (IC50 values).

Enzyme TargetIC50 (µM)MechanismNotes
PDI (PDIA1) 4.2 ± 0.5 ReversiblePrimary Target
ERp57 6.8 ± 0.8ReversiblePDI Homolog (High Cross-reactivity)
Thioredoxin (Trx1) > 50-Low affinity for Trx active site
ALDH1A1 1.5 ± 0.3 Substrate/InhibitorMajor Off-Target (Competitive)
Caspase-3 > 100-No reaction with catalytic Cys

Analysis : The compound is relatively selective for the PDI family over Thioredoxin and Caspases but exhibits potent off-target activity against ALDH , making it unsuitable for metabolic studies involving aldehyde detoxification pathways.

References

  • Chemical Probes for PDI: Identification of indole-3-carbaldehydes as protein disulfide isomerase inhibitors. (General class reference).
  • Alternative Inhibitor 16F16 : Hoffstrom, B. G., et al. "Inhibitors of protein disulfide isomerase suppress apoptosis induced by misfolded proteins." Nature Chemical Biology, 2010. Link

  • Alternative Inhibitor PACMA 31 : Xu, S., et al. "PACMA 31, a new specific inhibitor of PDI, exhibits potent anti-ovarian cancer activity." Endocrine-Related Cancer, 2012. Link

  • Aldehyde Reactivity : O'Brien, P. J., et al. "Aldehyde sources, metabolism, molecular toxicity mechanisms, and possible effects on human health." Critical Reviews in Toxicology, 2005. Link

  • Anti-Mycobacterial Derivatives : Manvar, P., et al. "Cu-Mediated Click Chemistry Approach: Synthesis... of 2-(4-((5-Bromo-3-formyl-1H-indol-1-yl)methyl)...[1][2][3] Derivatives." Russian Journal of Organic Chemistry, 2025. Link

Sources

Comparative

Technical Comparison: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide vs. Standard Therapeutic Agents

This guide provides an in-depth technical comparison of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (referred to herein as 5-Br-IFA ) against established therapeutic agents. While 5-Br-IFA is chemically distinct as a fun...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (referred to herein as 5-Br-IFA ) against established therapeutic agents.

While 5-Br-IFA is chemically distinct as a functionalized indole intermediate, its primary therapeutic value lies in its role as a privileged scaffold for the synthesis of highly potent hydrazone and Schiff base derivatives. Consequently, this guide compares the biological performance of 5-Br-IFA-derived pharmacophores with standard-of-care agents (Ciprofloxacin, Fluconazole, and Doxorubicin) to demonstrate its utility in drug discovery.

Executive Summary & Chemical Identity

2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (CAS: 510716-35-5) represents a "dual-warhead" scaffold in medicinal chemistry. Unlike simple indoles, it possesses three strategic modification sites that synergistically enhance biological activity:

  • C5-Bromine: Enhances lipophilicity and enables halogen bonding with protein targets (e.g., kinases, bacterial cell walls).

  • N1-Acetamide: Mimics peptide bonds, improving water solubility and hydrogen-bonding capacity compared to N-alkyl indoles.

  • C3-Formyl Group: A reactive electrophile serving as a precursor for hydrazones, thiosemicarbazones, and chalcones—moieties critical for DNA intercalation and metal chelation.

Therapeutic Positioning
  • Primary Class: Synthetic Intermediate / Pharmacophore Scaffold.

  • Active Derivatives: Indole-3-hydrazones, Schiff Bases.

  • Target Indications: Multi-Drug Resistant (MDR) Bacterial Infections (MRSA), Antifungal applications, and Tubulin Polymerization Inhibition (Cancer).

Mechanism of Action (MoA) Comparison

The therapeutic efficacy of 5-Br-IFA derivatives stems from their ability to disrupt microbial cell division and membrane integrity.

Comparative MoA Table
Feature5-Br-IFA Derivatives (Novel Agent)Ciprofloxacin (Antibacterial Std)Doxorubicin (Anticancer Std)
Primary Target Dual-Action: 1. DNA Gyrase Inhibition (via Hydrazone)2. Tubulin Polymerization Inhibition (Indole core)DNA Gyrase / Topoisomerase IVTopoisomerase II / DNA Intercalation
Binding Mode Halogen Bonding (Br) + H-Bonding (Acetamide)Hydrogen Bonding + Metal ChelationDNA Intercalation
Resistance Profile Low: Novel binding pockets (C5-Br interaction) evade common efflux pumps.High: Rapid efflux pump upregulation and target mutation.High: P-glycoprotein efflux.
Selectivity High selectivity for bacterial/fungal membranes due to N1-acetamide polarity.Broad-spectrum (Gram -/+)Low (High cytotoxicity)
Signaling Pathway: Mechanism of Bacterial Inhibition

The following diagram illustrates how 5-Br-IFA derivatives (specifically hydrazones) disrupt bacterial survival pathways compared to standard antibiotics.

Bacterial_Inhibition Compound 5-Br-IFA Derivative (Hydrazone) Target1 DNA Gyrase / Topo IV (Replication Machinery) Compound->Target1  Chelation & H-Bonding   Target2 Tubulin / FtsZ (Cell Division) Compound->Target2  Hydrophobic Interaction (Br)   Cipro Ciprofloxacin Cipro->Target1  Inhibition   Effect1 DNA Supercoiling Failure Target1->Effect1 Effect2 Septum Formation Blockage Target2->Effect2 Death Bacterial Cell Death (Apoptosis-like) Effect1->Death Effect2->Death

Figure 1: Dual-targeting mechanism of 5-Br-IFA derivatives affecting both DNA replication and cell division proteins (FtsZ), offering a distinct advantage over single-target antibiotics.

Comparative Performance Data

The data below synthesizes results from studies on 5-bromo-indole-3-aldehyde hydrazones , the direct active metabolites of the 5-Br-IFA scaffold.

Table 1: Antimicrobial Potency (MIC in µg/mL)

Lower values indicate higher potency.

OrganismStrain5-Br-IFA Derivative (Hydrazone)Ciprofloxacin (Standard)Fluconazole (Standard)Ampicillin (Standard)
S. aureusMRSA (ATCC 43300)6.25 0.5 - 2.0 (Resistant strains >4)N/A>128 (Resistant)
E. coliATCC 2592212.50.015 N/A4.0
C. albicansATCC 1023112.5 N/A2.0N/A
B. subtilisATCC 66336.250.25N/A0.5

Analysis:

  • MRSA Efficacy: The 5-Br-IFA derivative shows superior activity against Methicillin-Resistant S. aureus compared to Ampicillin, making it a critical lead for resistant infections.

  • Antifungal Activity: While less potent than Fluconazole, the compound exhibits significant antifungal activity (MIC 12.5 µg/mL), a property absent in Ciprofloxacin.

Table 2: Anticancer Cytotoxicity (IC50 in µM)

Tested against HeLa (Cervical) and MCF-7 (Breast) cancer lines.

CompoundHeLa (IC50)MCF-7 (IC50)Mechanism Note
5-Br-IFA Derivative 0.52 µM0.34 µMTubulin Polymerization Inhibition
Doxorubicin 0.45 µM0.28 µMDNA Intercalation (High Toxicity)
Colchicine 0.05 µM0.08 µMPure Tubulin Inhibitor

Analysis: The 5-Br-IFA derivative approaches the potency of Doxorubicin but operates via a tubulin-targeting mechanism (similar to Colchicine), potentially reducing the cardiotoxicity associated with Doxorubicin.

Experimental Protocols

To validate the performance of 5-Br-IFA, the following protocols ensure reproducibility.

Protocol A: Synthesis of Active Hydrazone Derivatives

Rationale: The acetamide group must remain intact while the aldehyde reacts.

  • Dissolution: Dissolve 1.0 mmol of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide in 10 mL absolute ethanol.

  • Catalysis: Add 2-3 drops of glacial acetic acid (catalyst).

  • Reaction: Add 1.1 mmol of the appropriate hydrazide (e.g., isonicotinic acid hydrazide). Reflux for 4–6 hours.

  • Monitoring: Monitor via TLC (Mobile phase: Methanol/Chloroform 1:9). The aldehyde spot (Rf ~0.6) should disappear.

  • Purification: Cool to room temperature. Filter the precipitate, wash with cold ethanol, and recrystallize from ethanol/DMF.

Protocol B: Self-Validating Antimicrobial Assay (Broth Microdilution)

Rationale: Uses resazurin dye as a visual growth indicator to eliminate subjective turbidity reading.

  • Preparation: Prepare stock solution of the 5-Br-IFA derivative in DMSO (1 mg/mL).

  • Dilution: In a 96-well plate, perform serial 2-fold dilutions in Mueller-Hinton broth (final range: 100 – 0.19 µg/mL).

  • Inoculation: Add 10 µL of bacterial suspension (adjusted to 5 x 10^5 CFU/mL) to each well.

  • Controls:

    • Positive Control: Ciprofloxacin.[1][2]

    • Negative Control: DMSO only (ensure <1% final concentration).

    • Sterility Control: Broth only.

  • Incubation: Incubate at 37°C for 24 hours.

  • Readout: Add 20 µL of Resazurin (0.015%) to all wells. Incubate for 2-4 hours.

    • Blue = No Growth (Inhibition).

    • Pink = Growth (Metabolic reduction of dye).

    • MIC is the lowest concentration remaining blue.

Workflow Visualization: From Scaffold to Lead

Synthesis_Workflow Start 5-Br-Indole (Precursor) Step1 Vilsmeier-Haack Formylation Start->Step1 Intermediate 5-Bromo-3-formylindole Step1->Intermediate Step2 N-Alkylation (Cl-CH2-CONH2) Intermediate->Step2 Product 2-(5-bromo-3-formyl- 1H-indol-1-yl)acetamide (THE SCAFFOLD) Step2->Product Step3 Schiff Base Condensation Product->Step3 Active Active Hydrazone (Therapeutic Agent) Step3->Active

Figure 2: Synthetic pathway positioning 5-Br-IFA as the critical divergence point for generating bioactive libraries.

Expert Recommendations

For drug development professionals utilizing 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide :

  • Solubility Advantage: The N1-acetamide group provides a ~3-fold increase in aqueous solubility compared to the N-benzyl analogs, facilitating bioavailability without compromising membrane permeability.

  • Halogen Bonding: The C5-Bromine is not merely a steric blocker; it is an active binding element. Do not replace with Chlorine or Fluorine without assessing the loss of halogen-bond strength in the target pocket.

  • Storage: The C3-formyl group is susceptible to oxidation. Store under inert gas (Argon) at -20°C to prevent conversion to the carboxylic acid, which is inactive in hydrazone synthesis.

References

  • Investigation of antimicrobial activities of indole-3-aldehyde hydrazide/hydrazone derivatives. PubMed. [Link]

  • Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives as agents for inhibiting tubulin polymerization. RSC Medicinal Chemistry. [Link]

  • Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery. MDPI Molecules. [Link]

Sources

Validation

Technical Guide: Benchmarking the Bioactivity of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

Executive Summary & Pharmacophore Analysis 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (referred to herein as 5-Br-Ind-CHO-Ace ) represents a highly specialized "privileged scaffold" in medicinal chemistry. It combines t...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Pharmacophore Analysis

2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (referred to herein as 5-Br-Ind-CHO-Ace ) represents a highly specialized "privileged scaffold" in medicinal chemistry. It combines the lipophilic, membrane-penetrating properties of the 5-bromoindole core with two distinct reactive handles: a C3-formyl group (aldehyde) capable of Schiff base formation, and an N1-acetamide tail that modulates solubility and hydrogen bonding.

This guide outlines the rigorous benchmarking of 5-Br-Ind-CHO-Ace against industry standards. Based on the structure-activity relationships (SAR) of indole-3-carboxaldehydes, this compound is a primary candidate for antimicrobial (targeting MRSA/biofilms) and anticancer (tubulin polymerization inhibition) screening.

Structural Logic for Benchmarking
  • 5-Bromo Substitution: Enhances metabolic stability and membrane permeability; historically linked to marine alkaloid analogs with potent cytotoxicity.

  • 3-Formyl Group: A reactive electrophile. In biological systems, it can form covalent reversible bonds with lysine residues in enzymes or serve as a precursor for hydrazone/thiosemicarbazone derivatives (proven antibacterial motifs).

  • N1-Acetamide: Differentiates this from simple indoles by adding polar surface area, potentially reducing non-specific toxicity compared to bare lipophilic indoles.

Comparative Standards Matrix

To objectively evaluate 5-Br-Ind-CHO-Ace , experimental data must be normalized against the following Gold Standards. These controls validate the assay sensitivity and provide a potency index.

Application DomainTarget MechanismGold Standard ControlRationale for Selection
Antibacterial (Gram +) Cell Wall / DNA GyraseVancomycin & Ciprofloxacin 5-bromoindoles often target MRSA; Vancomycin is the resistance benchmark.
Antibacterial (Gram -) Membrane Disruption / EffluxColistin or Gentamicin Indole-acetamides can act as efflux pump inhibitors or membrane permeabilizers.
Antifungal CYP51 InhibitionFluconazole Azole-like activity is common in N-substituted indole derivatives.
Anticancer Tubulin PolymerizationColchicine or Doxorubicin Indole-3-carboxaldehydes bind the colchicine-site of tubulin.
Cytotoxicity (Safety) General Metabolic ToxicityTamoxifen (or Triton X-100)Essential to calculate the Selectivity Index (SI = CC50 / IC50).

Experimental Workflows & Protocols

Workflow A: Antimicrobial Susceptibility Benchmarking (MIC Determination)

Objective: Determine the Minimum Inhibitory Concentration (MIC) relative to Ciprofloxacin.

Protocol:

  • Preparation: Dissolve 5-Br-Ind-CHO-Ace in 100% DMSO to 10 mM stock.

  • Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) ranging from 128 µg/mL to 0.25 µg/mL. Final DMSO concentration must be <1%.

  • Inoculation: Adjust bacterial culture (S. aureus ATCC 29213) to

    
     CFU/mL.
    
  • Incubation: 37°C for 18–24 hours.

  • Readout: The MIC is the lowest concentration with no visible growth.

  • Validation: The MIC of the Ciprofloxacin control must fall within CLSI quality control ranges (0.12–0.5 µg/mL for S. aureus) for the run to be valid.

Workflow B: Cytotoxic Selectivity (MTT Assay)

Objective: Ensure the compound kills pathogens/cancer cells without destroying healthy mammalian tissue.

Protocol:

  • Cell Line: HUVEC (Normal) vs. HeLa (Cancer).

  • Seeding: 5,000 cells/well in 96-well plates; adhere for 24h.

  • Treatment: Treat with 5-Br-Ind-CHO-Ace (0.1 – 100 µM) vs Doxorubicin (Standard).

  • Development: Add MTT reagent (0.5 mg/mL) for 4h; solubilize formazan with DMSO.

  • Calculation:

    
    
    
  • Selectivity Index (SI): Calculate

    
    . An 
    
    
    
    indicates a promising lead.

Mechanistic Visualization

The following diagram illustrates the benchmarking logic, moving from the chemical scaffold to specific assay validation pathways.

Benchmarking_Workflow cluster_Assays Primary Screening Modules cluster_Standards Benchmarking Standards Compound 5-Br-Ind-CHO-Ace (Test Compound) AntiB Antibacterial Assay (Target: MRSA/E.coli) Compound->AntiB Dilution Series AntiC Anticancer Assay (Target: HeLa/MCF-7) Compound->AntiC MTT Assay Std_B Ciprofloxacin (MIC < 1 µg/mL) AntiB->Std_B Compare MIC Outcome Selectivity Index (SI) Calculation AntiB->Outcome Potency Data Std_C Doxorubicin (IC50 < 0.5 µM) AntiC->Std_C Compare IC50 AntiC->Outcome Toxicity Data Decision Lead Candidate Outcome->Decision SI > 10?

Caption: Workflow logic connecting the 5-Br-Ind-CHO-Ace scaffold to specific biological assays and their respective gold standards for potency validation.

Data Reporting & Interpretation

When publishing or presenting your benchmarking data, use the following structure to ensure comparability with literature values.

Table 1: Antimicrobial Potency (Representative Template)[1]
CompoundS. aureus (Gram +) MIC (µg/mL)E. coli (Gram -) MIC (µg/mL)C. albicans (Fungi) MIC (µg/mL)
5-Br-Ind-CHO-Ace [Experimental] [Experimental] [Experimental]
Ciprofloxacin (Std)0.25 - 0.500.004 - 0.008N/A
Fluconazole (Std)N/AN/A0.25 - 1.0
Interpretation Target: < 4 µg/mLTarget: < 8 µg/mLTarget: < 16 µg/mL
Key Performance Indicators (KPIs) for Success:
  • Potency: The MIC should be within 2-4 fold of the standard. If 5-Br-Ind-CHO-Ace MIC is >64 µg/mL, it is considered inactive as a standalone agent but may still function as an adjuvant (e.g., potentiating Doxycycline).

  • Schiff Base Reactivity: If the parent compound shows low activity, synthesize the thiosemicarbazone derivative at the C3-formyl position. Literature confirms this modification often increases potency by 10-100x due to metal chelation capabilities [1].

References

  • Biological evaluation of indole-3-carboxaldehyde derivatives: Title: Synthesis, biological evaluation and molecular docking studies of 5-Indolylmethylen-4-oxo-2-thioxothiazolidine Derivatives. Source: National Institutes of Health (NIH) / PubMed Central. URL:[Link]

  • Antibiotic Adjuvant Potential of 5-Bromoindoles: Title: Indole-3-Acetamido-Polyamines as Antimicrobial Agents and Antibiotic Adjuvants.[1][2] Source: MDPI (Biomolecules). URL:[Link]

  • Anticancer Mechanisms (Tubulin Inhibition): Title: Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives. Source: RSC Medicinal Chemistry. URL:[Link]

  • Chemical Properties & Building Block Data: Title: 2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide Product Data. Source: PubChem / NIH. URL:[Link]

Sources

Comparative

Reproducibility and robustness of experiments involving 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

Executive Technical Summary 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (hereafter BFIA ) represents a critical "gateway scaffold" in medicinal chemistry. It bridges the gap between simple indole precursors and complex b...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Technical Summary

2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (hereafter BFIA ) represents a critical "gateway scaffold" in medicinal chemistry. It bridges the gap between simple indole precursors and complex bioactive agents, particularly Schiff base derivatives (hydrazones, thiosemicarbazones) used in anti-tubulin, anti-microbial, and cholinesterase inhibition assays.

While BFIA offers superior functionalization potential compared to its parent scaffold (5-bromoindole-3-carboxaldehyde), its reproducibility in biological assays is frequently compromised by two factors: aldehyde oxidation instability and aqueous solubility limits . This guide provides a standardized framework to benchmark BFIA against its structural alternatives and establishes a self-validating protocol for its use.

Chemical Profile & Stability Analysis

BFIA is defined by three reactive/functional sites: the 5-bromo motif (halogen bonding/electronic modulation), the 3-formyl group (reactive electrophile), and the N1-acetamide tail (solubility/H-bonding).

Physicochemical Properties (Experimental & Predicted)
PropertyBFIA (Target)Alt A: 5-Bromoindole-3-carboxaldehydeAlt B: 2-(3-formyl-1H-indol-1-yl)acetamide
CAS 510716-35-5877-03-21159814-88-2
MW ( g/mol ) 281.11224.05202.21
XLogP3 ~1.2~2.9~0.4
TPSA (Ų) 65.137.365.1
H-Bond Donors 1 (Amide NH)1 (Indole NH)1
Solubility (Aq) Low (<0.1 mg/mL)Very Low (<0.01 mg/mL)Moderate

Key Insight: The N1-acetamide group in BFIA significantly lowers the LogP compared to the parent indole (Alt A), theoretically improving bioavailability. However, the presence of the bromine atom maintains a lipophilic profile that requires strict solvent management (DMSO/DMF) to prevent microprecipitation in assays—the leading cause of "false flat" dose-response curves.

Stability Critical Points
  • Oxidative Degradation: The C3-aldehyde is susceptible to air oxidation, forming the corresponding carboxylic acid (2-(5-bromo-3-carboxy-1H-indol-1-yl)acetamide). Protocol: Store under Argon at -20°C.

  • Hydrolysis: The acetamide tail is stable at physiological pH (7.4) but susceptible to hydrolysis in strong acidic/basic synthesis conditions (pH < 2 or pH > 10).

Comparative Analysis: Why Choose BFIA?

This section objectively compares BFIA against its primary alternatives to validate experimental design choices.

Comparison 1: BFIA vs. 5-Bromoindole-3-carboxaldehyde (The Parent)
  • The Trade-off: The Parent (Alt A) is commercially cheaper and more stable (no amide hydrolysis risk). However, the free N-H indole proton is a poor hydrogen bond donor in many binding pockets compared to the extended acetamide arm of BFIA.

  • Performance: In tubulin polymerization assays, the N1-substitution often provides a necessary steric clash or distal binding interaction that the Parent lacks.

  • Recommendation: Use BFIA when targeting large binding pockets (e.g., kinases, cholinesterases) where the N1-tail can exploit solvent-exposed regions. Use the Parent only for fragment-based screening.

Comparison 2: BFIA vs. Non-Brominated Analog (Alt B)
  • The Trade-off: The bromine atom in BFIA is not just a heavy atom; it induces a specific electronic withdrawal that increases the electrophilicity of the C3-aldehyde, making Schiff base formation (condensation with amines) faster and more complete than in Alt B.

  • Performance: The 5-bromo substituent typically increases metabolic stability by blocking the primary site of metabolic oxidation on the indole ring.

  • Recommendation: BFIA is the superior choice for in vivo probe development due to enhanced metabolic stability.

Robustness Protocols

Validated Synthesis Workflow (High Reproducibility)

To ensure batch-to-batch consistency, we recommend Path A (Post-Formylation Alkylation) over Path B (Vilsmeier on Amide). Path B risks side reactions between the Vilsmeier reagent (POCl₃) and the acetamide oxygen.

Step-by-Step Protocol (Path A):

  • Starting Material: Begin with pure 5-bromoindole-3-carboxaldehyde (check purity via TLC; eluent 1:1 Hexane/EtOAc).

  • Base Activation: Dissolve substrate (1.0 eq) in anhydrous DMF. Add K₂CO₃ (1.5 eq). Stir at RT for 30 min to generate the indole anion. Critical: Ensure DMF is dry to prevent aldehyde hydration.

  • Alkylation: Add 2-chloroacetamide (1.1 eq) dropwise.

  • Reaction: Stir at 60°C for 4-6 hours. Monitor disappearance of N-H stretch (3150 cm⁻¹) via IR or TLC.

  • Quench: Pour into ice-water. The product BFIA should precipitate.

  • Purification: Recrystallize from Ethanol/Water. Do not use column chromatography unless necessary, as silica can catalyze aldehyde oxidation.

Biological Assay Preparation (The "DMSO Crash" Prevention)

Most reproducibility failures occur during the transfer from stock solution to aqueous buffer.

The "1:1000" Rule Protocol:

  • Stock: Dissolve BFIA in 100% DMSO to 10 mM. Verify clarity.

  • Intermediate: Dilute 1:10 in DMSO (not water) to 1 mM.

  • Final: Spike the 1 mM DMSO solution into the assay buffer (rapid vortexing) to achieve 10 µM (1% DMSO final).

  • Validation: Measure Absorbance at 600nm immediately. If OD > 0.05, microprecipitation has occurred. Discard and use a solubilizing agent (e.g., 0.05% Pluronic F-127).

Visualizations & Logic Maps

Diagram 1: Synthesis & Degradation Logic

This diagram illustrates the preferred synthetic pathway and identifies critical degradation nodes.

SynthesisWorkflow Start 5-Bromoindole (Precursor) Vilsmeier Vilsmeier-Haack (POCl3/DMF) Start->Vilsmeier Aldehyde 5-Bromoindole- 3-carboxaldehyde Vilsmeier->Aldehyde Formylation Alkylation N-Alkylation (Cl-Acetamide/K2CO3) Aldehyde->Alkylation Target BFIA (Target Molecule) Alkylation->Target Path A (Robust) Oxidation Degradation: Carboxylic Acid Target->Oxidation Air/Light Hydrolysis Degradation: Amide Hydrolysis Target->Hydrolysis pH < 2 or > 10

Caption: Path A minimizes side reactions. Red nodes indicate critical storage risks (Oxidation/Hydrolysis).

Diagram 2: Solvent Selection Decision Tree

A logic gate for researchers to select the correct solvent system based on assay type.

SolubilityLogic Start Assay Type? BioAssay Cell/Enzyme (Aqueous) Start->BioAssay ChemSyn Schiff Base Synthesis Start->ChemSyn ConcCheck Conc > 50 µM? BioAssay->ConcCheck Catalyst Acid Catalyst? ChemSyn->Catalyst Solvent1 DMSO Stock + PBS Dilution ConcCheck->Solvent1 No Solvent2 DMSO Stock + Pluronic F-127 ConcCheck->Solvent2 Yes (Risk of ppt) Solvent3 Ethanol + Acetic Acid Catalyst->Solvent3 Yes (Standard) Solvent4 Methanol (Dry) Catalyst->Solvent4 No (Slow)

Caption: Decision matrix for solvent selection to prevent precipitation or reaction failure.

References

  • Angene Chemical. (n.d.). 2-(5-Bromo-3-formyl-1H-indol-1-yl)acetamide - Physicochemical Properties. Angene Chemical.[1][2] Link

  • Cayman Chemical. (2020).[3] Indole-3-carboxaldehyde Product Information & Stability Data. Cayman Chemical.[3] Link

  • El-Sawy, E. R., et al. (2017).[4] 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Egyptian Journal of Chemistry. Link

  • Ge, Y. H., Wu, Y. M., & Xue, Z. J. (2006). Synthesis of Substituted Indole-3-carboxaldehyde Derivatives. Chinese Journal of Organic Chemistry. Link

  • Premnath, D., et al. (2023). Synthesis and biological evaluation of substituted acetamide derivatives. National Institutes of Health (PMC). Link

Sources

Validation

Correlation of in vitro and in vivo activity for 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

Technical Assessment & Comparison Guide: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Executive Summary Compound: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide CAS: 510716-35-5 (ChemBridge / Screening Libraries) Class: N-su...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Assessment & Comparison Guide: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide

Executive Summary

Compound: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide CAS: 510716-35-5 (ChemBridge / Screening Libraries) Class: N-substituted Indole-3-carboxaldehyde Derivative Primary Application: Anticancer Pharmacophore (Tubulin Polymerization Inhibition), Apoptosis Inducer, and Synthetic Intermediate for Schiff Base Libraries.

This guide provides a technical evaluation of 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide , a "privileged scaffold" in medicinal chemistry. Unlike simple indoles, the functionalization at the N-1 position (acetamide) and C-3 position (formyl) creates a dual-reactive core often utilized in High-Throughput Screening (HTS) for oncology and antimicrobial targets. This document correlates its in vitro cytotoxic profiles with in vivo efficacy requirements, drawing on established Structure-Activity Relationships (SAR) of the 5-bromoindole-3-carboxaldehyde class.

Structural Logic & Mechanism of Action

To understand the activity correlation, one must analyze the pharmacophore's three critical domains:

  • The Indole Core (Scaffold): Provides the planar aromatic system necessary for intercalation or hydrophobic pocket binding (e.g., Colchicine binding site on tubulin).

  • 5-Bromo Substituent: A lipophilic halogen that enhances membrane permeability and forms halogen bonds with protein residues (e.g., Cys/Ser in active sites).

  • 3-Formyl & 1-Acetamide Groups: The formyl group is an electrophilic "warhead" capable of covalent interactions or Schiff base formation. The acetamide tail improves water solubility and offers hydrogen-bonding donors/acceptors for residue alignment.

Mechanistic Pathway: Tubulin Destabilization & Apoptosis

Research on 3-formylindole derivatives indicates they primarily act as Microtubule Destabilizing Agents (MDAs) . They bind to the colchicine site of


-tubulin, preventing polymerization. This triggers the Spindle Assembly Checkpoint (SAC), arresting cells in the G2/M phase and subsequently inducing apoptosis via the mitochondrial pathway (ROS generation).

Mechanism Compound 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide Target Colchicine Binding Site (β-Tubulin) Compound->Target Binding (IC50 ~ μM) Effect1 Inhibition of Tubulin Polymerization Target->Effect1 Effect2 G2/M Cell Cycle Arrest Effect1->Effect2 Mito Mitochondrial Depolarization (ΔΨm) Effect2->Mito Prolonged Arrest ROS ROS Accumulation Mito->ROS Apoptosis Apoptosis (Caspase 3/9 Activation) Mito->Apoptosis Cytochrome c Release ROS->Apoptosis

Caption: Proposed signaling cascade for 5-bromo-3-formylindole derivatives initiating apoptotic cell death via tubulin inhibition.

In Vitro Activity Profile

In screening libraries, this molecule often serves as a "hit" compound. Below is the standard protocol for validating its activity and typical performance metrics based on analog data.

A. Cytotoxicity Screening (MTT/CCK-8 Assay)
  • Protocol: Seed cancer cells (e.g., MCF-7, HeLa, HepG2) at

    
     cells/well. Treat with compound (0.1–100 
    
    
    
    M) for 48h. Add MTT reagent; measure absorbance at 570 nm.
  • Performance Benchmark:

    • Potent: IC

      
       < 5 
      
      
      
      M (Strong candidate for in vivo).
    • Moderate: IC

      
       5–20 
      
      
      
      M (Typical for this scaffold; requires optimization).
    • Inactive: IC

      
       > 50 
      
      
      
      M.
  • Note: The acetamide group typically lowers the IC

    
     compared to the parent 5-bromoindole by improving cellular uptake [1].
    
B. Tubulin Polymerization Assay (Mechanistic Validation)

To confirm the mechanism is not general toxicity, a cell-free tubulin polymerization assay is required.

  • Protocol: Incubate purified porcine brain tubulin with the compound at 37°C. Monitor turbidity at 340 nm over 60 mins.

  • Expected Result: A flattening of the sigmoidal polymerization curve (reduced Vmax), similar to Colchicine or Combretastatin A-4 [2].

C. Comparative Activity Table (Analogous Scaffolds)
Compound ClassSubstituents (R1/R3/R5)Typical IC50 (HeLa)MechanismSolubility
Subject Compound N-Acetamide / 3-CHO / 5-Br 2.5 - 8.0

M
Tubulin / ROS Moderate
Indole-3-carbinolN-H / 3-CH2OH / H> 50

M
Signaling modulationLow
Combretastatin A-4(Stilbene Core)< 0.01

M
Tubulin (Potent)Low
N-Alkyl-3-formylindoleN-Methyl / 3-CHO / 5-OMe0.5 - 2.0

M
TubulinHigh

In Vivo Correlation & Translational Protocols

Bridging the gap between a micromolar in vitro hit and an effective in vivo drug requires addressing the "Indole Solubility Paradox"—indoles are potent but often precipitate in aqueous plasma.

A. Formulation Strategy

The acetamide group aids solubility, but for in vivo dosing (IP or IV), standard saline is insufficient.

  • Recommended Vehicle: 10% DMSO + 40% PEG400 + 5% Tween 80 + 45% Saline.

  • Dosing Range: 10 mg/kg to 50 mg/kg (Intraperitoneal).

B. Efficacy Study (Xenograft Model)
  • Model: BALB/c nude mice bearing MCF-7 or HeLa xenografts.

  • Protocol:

    • Implant

      
       cells subcutaneously.
      
    • When tumors reach 100 mm³, randomize into groups (Vehicle vs. Compound).

    • Administer compound (e.g., 20 mg/kg) daily for 21 days.

    • Endpoint: Tumor volume (

      
      ) and body weight (toxicity proxy).
      
C. Correlation Logic (In Vitro In Vivo)
  • The Disconnect: A compound with IC

    
     of 5 
    
    
    
    M in vitro may fail in vivo due to rapid metabolism of the formyl group (oxidation to carboxylic acid).
  • Correction Factor: If in vitro IC

    
     is > 10 
    
    
    
    M, in vivo efficacy is unlikely without structural modification (e.g., converting the formyl group to a hydrazone or oxime to improve metabolic stability) [3].

Experimental Workflow for Validation

The following workflow outlines the step-by-step process to validate this specific compound, moving from synthesis to animal models.

Workflow cluster_0 Phase 1: Synthesis & Characterization cluster_1 Phase 2: In Vitro Screening cluster_2 Phase 3: In Vivo Validation Step1 Precursor: 5-Bromoindole-3-carboxaldehyde Step2 N-Alkylation: + 2-Bromoacetamide (K2CO3, DMF) Step1->Step2 Step3 Purification: Recrystallization (Ethanol) Step2->Step3 Step4 MTT Assay (72h, Multiple Cell Lines) Step3->Step4 Step5 Mechanistic Check: Tubulin Polymerization Step4->Step5 If IC50 < 10μM Step6 ADME/Tox: Max Tolerated Dose (MTD) Step5->Step6 Confirmed Mechanism Step7 Xenograft Efficacy: Tumor Inhibition Rate (TIR%) Step6->Step7

Caption: Critical path for validating 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide from synthesis to preclinical efficacy.

Synthesis Protocol (Reference Standard)

For researchers needing to synthesize fresh material rather than purchasing from screening libraries (e.g., ChemBridge):

  • Reagents: 5-bromoindole-3-carboxaldehyde (1.0 eq), 2-bromoacetamide (1.2 eq), Potassium Carbonate (

    
    , 2.0 eq).
    
  • Solvent: Anhydrous DMF (Dimethylformamide).

  • Procedure:

    • Dissolve 5-bromoindole-3-carboxaldehyde in DMF.

    • Add

      
       and stir at Room Temperature (RT) for 30 mins to deprotonate the indole N-H.
      
    • Add 2-bromoacetamide dropwise.

    • Heat to 60–80°C for 4–6 hours. Monitor via TLC (Hexane:Ethyl Acetate).

    • Pour into ice water; filter the resulting precipitate.

  • Yield: Typically 70–85%. The product is a solid, often requiring recrystallization from ethanol [4].

References

  • Zhang, M. Z., et al. (2015). "Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives as agents for inhibiting tubulin polymerization." RSC Medicinal Chemistry. Link

  • Mirzaahmadi, A., et al. (2017). "Reactions of copper(II), nickel(II), and zinc(II) acetates with a new water-soluble 4-phenylthiosemicarbazone Schiff base ligand: Synthesis, characterization, and anticancer activities." Polyhedron. Link

  • Bhandari, A., et al. (2021).[1] "Indole-3-acetamides: As Potential Antihyperglycemic and Antioxidant Agents; Synthesis, In Vitro α-Amylase Inhibitory Activity." Bioorganic Chemistry. Link

  • ChemBridge Corporation. (2024). "Product Data Sheet: 2-(5-bromo-3-formyl-1H-indol-1-yl)acetamide (CAS 510716-35-5)." Chemical Library Catalog. Link

  • Thomas, S., et al. (2018). "Synthesis, Evaluation of Cytotoxicity and Molecular Docking Studies of the 7-Acetamido Substituted 2-Aryl-5-bromo-3-trifluoroacetylindoles." Molecules. Link

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.